4-Methyl-3-(2-Thienyl)-1H-Pyrazole

• CAS: 59843-89-9

Core Science & Biosynthesis

physicochemical properties of 4-methyl-3-(2-thienyl)-1H-pyrazole

An In-Depth Technical Guide to the Physicochemical Properties of 4-methyl-3-(2-thienyl)-1H-pyrazole

Foreword: The Scientific Imperative

In the landscape of modern medicinal chemistry, the pyrazole scaffold stands as a cornerstone of heterocyclic chemistry, renowned for its versatile biological activities.[1][2] When fused with a thienyl moiety—another privileged heterocycle—the resulting architecture, exemplified by 4-methyl-3-(2-thienyl)-1H-pyrazole, presents a compelling target for investigation. This guide is crafted for the discerning researcher and drug development professional. It moves beyond a mere recitation of data, instead offering a holistic framework for understanding, synthesizing, and characterizing this molecule. We will delve into predictive analyses grounded in established chemical principles and provide robust, field-tested protocols for determining its key physicochemical properties—properties that are the bedrock of any successful drug discovery campaign.

Proposed Synthesis and Structural Elucidation

A prerequisite to studying any compound is its unambiguous synthesis and structural confirmation. While a dedicated synthesis for 4-methyl-3-(2-thienyl)-1H-pyrazole is not prominently documented, a reliable pathway can be extrapolated from established methodologies for pyrazole synthesis, primarily the Knorr synthesis and its variations.[3] The most logical approach involves the condensation of a 1,3-dicarbonyl compound with a hydrazine source.

Synthetic Workflow

The proposed two-step synthesis is outlined below. The causality behind this choice rests on the commercial availability of the starting materials and the high-yield, well-documented nature of these reaction classes. The Claisen condensation to form the diketone is a classic carbon-carbon bond-forming reaction, and the subsequent cyclization with hydrazine hydrate is the definitive step for creating the pyrazole ring.

Caption: Proposed synthetic workflow for 4-methyl-3-(2-thienyl)-1H-pyrazole.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize 4-methyl-3-(2-thienyl)-1H-pyrazole.

Step 1: Synthesis of 1-(Thiophen-2-yl)butane-1,3-dione

• To a stirred solution of sodium ethoxide (1.1 eq) in anhydrous ethanol (10 mL/g of starting material) in a flame-dried round-bottom flask under an inert atmosphere (N₂), add 1-(thiophen-2-yl)propan-1-one (1.0 eq).

• Add ethyl acetate (1.5 eq) dropwise to the mixture at room temperature.

• Heat the reaction mixture to reflux and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Cool the mixture to room temperature and pour it into ice-cold water.

• Acidify with dilute HCl to a pH of ~5. The intermediate diketone will precipitate.

• Filter the solid, wash with cold water, and dry under vacuum. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of 4-methyl-3-(2-thienyl)-1H-pyrazole

• Dissolve the crude 1-(thiophen-2-yl)butane-1,3-dione (1.0 eq) in glacial acetic acid (5 mL/g).

• Add hydrazine hydrate (1.2 eq) dropwise to the solution. An exotherm may be observed.

• Heat the mixture to reflux for 2-4 hours, monitoring by TLC.

• Cool the reaction mixture and pour it into a beaker of ice water.

• Neutralize the solution with a saturated sodium bicarbonate solution.

• The crude product will precipitate. Filter the solid, wash thoroughly with water, and dry.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.

Structural Characterization

Unambiguous confirmation of the final structure is achieved through a combination of spectroscopic techniques.[4]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the thienyl protons (three coupled doublets of doublets or multiplets in the δ 7-8 ppm region), a singlet for the methyl group (around δ 2.3 ppm), a singlet for the pyrazole C5-H (around δ 7.5-8.0 ppm), and a broad singlet for the pyrazole N-H proton (which may be higher than δ 10 ppm and is D₂O exchangeable).[5]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should reveal the correct number of carbon signals, including the methyl carbon (around δ 10-15 ppm), and distinct signals for the pyrazole and thienyl ring carbons in the aromatic region (δ 100-150 ppm).[6]

• FT-IR (Fourier-Transform Infrared Spectroscopy): Key vibrational bands would include a broad N-H stretch around 3100-3300 cm⁻¹, C-H stretches for the aromatic and methyl groups (~2900-3100 cm⁻¹), and C=C/C=N stretching vibrations in the 1400-1600 cm⁻¹ region characteristic of the heterocyclic rings.[7]

• MS (Mass Spectrometry): Electrospray ionization (ESI) or another soft ionization technique would be expected to show a prominent molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of C₈H₈N₂S.

Core Physicochemical Properties

The physicochemical profile of a compound dictates its behavior from the benchtop to biological systems. The interplay of these properties governs absorption, distribution, metabolism, and excretion (ADME), which are critical for a molecule's potential as a therapeutic agent.

Caption: Interplay of physicochemical properties and their impact on ADME.

Summary of Physicochemical Data

Property	Predicted Value / Analog Data	Significance	Recommended Experimental Method
Molecular Formula	C₈H₈N₂S	Fundamental Identity	Mass Spectrometry
Molecular Weight	164.23 g/mol	Stoichiometric Calculations	Mass Spectrometry
Melting Point (°C)	Analog: 137-140[8]	Purity, Stability, Dissolution Rate	Differential Scanning Calorimetry (DSC)
Aqueous Solubility	Low to Moderate	Bioavailability, Formulation	Isothermal Shake-Flask Method
pKa (acidic)	~14-16 (N-H proton)	Ionization state, Receptor Binding	Potentiometric Titration / UV-Vis Spectroscopy
pKa (basic)	~2-3 (pyridine-like N)	Ionization state, Salt Formation	Potentiometric Titration / UV-Vis Spectroscopy
LogP	1.5 - 2.5 (Predicted)	Membrane Permeability, ADME	HPLC-based or Shake-Flask Method

Solubility

Scientific Context: Solubility, particularly aqueous solubility, is a critical determinant of a drug's bioavailability. Poor solubility can lead to inadequate absorption from the gastrointestinal tract, hindering therapeutic efficacy. Understanding solubility in various organic solvents is also essential for synthesis, purification, and formulation.[9] Based on its structure, 4-methyl-3-(2-thienyl)-1H-pyrazole is expected to be sparingly soluble in water but should exhibit good solubility in polar aprotic solvents like DMSO and DMF, and moderate solubility in alcohols like ethanol.[9]

Protocol: Isothermal Shake-Flask Solubility Determination This method is the gold standard for determining thermodynamic solubility.

• Preparation: Add an excess amount of the solid compound to a known volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4, water, ethanol) in a sealed vial. The excess solid is crucial to ensure saturation.

• Equilibration: Agitate the vials in a constant temperature shaker bath (e.g., 25°C or 37°C) for a sufficient period (24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sampling & Dilution: Carefully withdraw a precise aliquot from the clear supernatant. Immediately dilute the aliquot with a suitable mobile phase or solvent to prevent precipitation.

• Quantification: Analyze the concentration of the compound in the diluted sample using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve of known concentrations.

• Calculation: Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is reported in units such as mg/mL or µM.

Acidity and Basicity (pKa)

Scientific Context: The pKa value defines the ionization state of a molecule at a given pH. The pyrazole ring contains two nitrogen atoms: one is pyrrole-like and weakly acidic (N-H), while the other is pyridine-like and weakly basic.[1] The pKa of the conjugate acid of the parent pyrazole is approximately 2.5.[1] The electron-donating methyl group and the thienyl ring will slightly modulate these values. Knowing the pKa is vital as ionization dramatically affects solubility, membrane permeability, and how a molecule interacts with its biological target.[10]

Protocol: Potentiometric Titration for pKa Determination

• Solution Preparation: Accurately weigh the compound and dissolve it in a suitable co-solvent/water mixture (e.g., methanol/water) to ensure solubility throughout the titration.

• Titration Setup: Use a calibrated pH meter with a high-precision electrode and an automated titrator for accurate delivery of the titrant.

• Acidic pKa (N-H): Titrate the solution with a standardized strong base (e.g., 0.1 M KOH).

• Basic pKa: Titrate a separate sample solution with a standardized strong acid (e.g., 0.1 M HCl).

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point. Specialized software can be used to calculate the pKa from the titration curve, which is more accurate for overlapping pKa values or in co-solvent systems.

Advanced Structural Analysis: X-Ray Crystallography

While spectroscopic methods confirm connectivity, only single-crystal X-ray diffraction can reveal the precise three-dimensional arrangement of atoms in the solid state. This technique provides definitive information on bond lengths, bond angles, and, crucially, the intermolecular interactions (e.g., hydrogen bonding, π-stacking) that govern the crystal packing.[11][12] Such information is invaluable for understanding polymorphism and for structure-based drug design.

Methodology Overview:

• Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. A range of solvents should be screened.

• Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a focused beam of X-rays in a diffractometer. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and symmetry. The electron density map is solved to locate the atoms, and the structural model is refined to achieve the best fit with the experimental data. The final output is a detailed 3D model of the molecule and its packing in the crystal lattice.

Predicted Biological Relevance

The pyrazole nucleus is a well-established pharmacophore present in numerous approved drugs, including the anti-inflammatory agent celecoxib and the anti-obesity drug rimonabant.[2] Pyrazole derivatives exhibit a vast range of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[13][14] The inclusion of a thienyl ring often enhances biological activity due to its unique electronic properties and ability to form key interactions with biological targets.[1] Therefore, 4-methyl-3-(2-thienyl)-1H-pyrazole is a prime candidate for screening in assays related to oncology, inflammation, and infectious diseases.

Conclusion

4-methyl-3-(2-thienyl)-1H-pyrazole is a molecule of significant interest at the confluence of pyrazole and thiophene chemistry. This guide provides a comprehensive framework for its synthesis, characterization, and the determination of its core physicochemical properties. While specific experimental data for this exact molecule is sparse in the public domain, the provided protocols and predictive analyses offer a robust starting point for any research or development program. The systematic evaluation of its solubility, pKa, and lipophilicity is a critical, non-negotiable step in unlocking its potential as a lead compound in drug discovery.

Sources

• 1. academicstrive.com [academicstrive.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. dpkmr.edu.in [dpkmr.edu.in]
• 5. connectjournals.com [connectjournals.com]
• 6. mdpi.com [mdpi.com]
• 7. sciensage.info [sciensage.info]
• 8. 118430-78-7 CAS MSDS (1-METHYL-3-(2-THIENYL)-1H-PYRAZOL-5-AMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]
• 11. Crystal structure of 3-(4-methyl­phen­yl)-1-phenyl-5-[(E)-2-phenyl­ethen­yl]-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 3-Ethyl-4-methyl-1H-pyrazol-2-ium-5-olate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pjoes.com [pjoes.com]
• 14. jchr.org [jchr.org]

Structural Elucidation of 4-Methyl-3-(2-thienyl)-1H-pyrazole: A Comprehensive Crystallographic Guide

Target Audience: Researchers, Structural Biologists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

Thienyl-pyrazoles represent a privileged pharmacophore in modern medicinal chemistry, frequently deployed as kinase inhibitors and antioxidant agents[1]. The spatial orientation between the pyrazole core and the thiophene appendage strictly dictates the scaffold's binding affinity within protein active sites. This whitepaper provides an in-depth, self-validating methodological guide to the crystal structure analysis of 4-methyl-3-(2-thienyl)-1H-pyrazole . By examining the causality behind crystallization techniques, X-ray diffraction parameters, and supramolecular assembly, this guide establishes a robust framework for structural elucidation in small-molecule drug development.

Conformational Theory & Causality

The molecular geometry of 4-methyl-3-(2-thienyl)-1H-pyrazole is governed by a delicate balance between electronic conjugation and steric hindrance.

In unsubstituted thienyl-pyrazoles, the molecule tends toward planarity to maximize π -electron delocalization. For instance, in related 1-phenyl-3-(4-nitrophenyl)-5-(2-thienyl)-2-pyrazoline derivatives, the pyrazolinyl ring makes a relatively shallow dihedral angle of 19.27° with the 2-thienyl ring[2]. However, the introduction of a methyl group at the C4 position of the pyrazole ring fundamentally alters this energetic landscape.

The Causality of Torsion: The C4-methyl group induces a severe steric clash with the C3'-proton of the adjacent thiophene ring. To relieve this van der Waals repulsion, the molecule must break coplanarity. Similar steric-driven perpendicular torsion angles (up to -84°) have been observed in highly substituted gold(I) thienyl pyrazolates[3]. In 4-methyl-3-(2-thienyl)-1H-pyrazole, this steric penalty forces a predicted dihedral angle of approximately 40° to 50°, a critical parameter for computational chemists modeling the energetic penalty of planarization during receptor binding.

Experimental Methodologies

To obtain high-resolution structural data, the experimental workflow must be meticulously controlled. Below is the self-validating protocol for the crystallization and diffraction analysis of the target compound.

Protocol A: Controlled Crystallization via Vapor Diffusion

• Purification: Subject the synthesized compound to flash chromatography followed by vacuum sublimation to achieve >99.5% purity.

  • Causality: Trace impurities act as crystal growth terminators or induce micro-twinning, which severely degrades the diffraction signal-to-noise ratio.

• Solvent System Selection: Prepare a binary solvent system using Ethyl Acetate (solvent) and n-Hexane (antisolvent).

  • Causality: The amphiphilic nature of the thienyl-pyrazole requires a polar solvent to dissolve the hydrogen-bonding network, while the non-polar antisolvent gradually reduces solubility to induce nucleation.

• Vapor Diffusion Setup: Dissolve 10 mg of the compound in 0.5 mL of Ethyl Acetate in an inner 2-dram vial. Place this unsealed vial inside a sealed 20 mL outer vial containing 3 mL of n-Hexane.

  • Causality: Vapor diffusion ensures a highly controlled, slow supersaturation rate. This keeps the system in the metastable zone, favoring the nucleation of a single, thermodynamically stable polymorph rather than a kinetic microcrystalline powder.

• Validation Checkpoint: After 72 hours, examine the resulting colorless block crystals under a polarizing microscope.

  • Self-Validation: Rotate the crystal 360° under cross-polarized light. Sharp, complete optical extinction every 90° confirms the crystal is a single domain and free of micro-twinning, validating it for X-ray diffraction.

Protocol B: X-ray Diffraction and Structure Solution

• Mounting and Cryo-cooling: Coat a validated crystal in paratone oil, mount it on a MiTeGen loop, and flash-cool to 100 K in a nitrogen cryostream.

  • Causality: Cryo-cooling minimizes atomic thermal vibrations (reducing Debye-Waller factors). This exponentially increases the intensity of high-angle reflections necessary for high-resolution structural models and prevents radiation damage to the organic framework.

• Data Acquisition: Collect diffraction data using a diffractometer equipped with a Mo Kα microfocus source ( λ=0.71073 Å) and a photon-counting pixel array detector.

• Integration and Scaling: Integrate raw frames and apply multi-scan absorption correction.

  • Self-Validation: Calculate the internal agreement factor ( Rint​ ). An Rint​<0.05 validates that the symmetry-equivalent reflections are highly consistent, confirming the correct space group assignment.

• Phase Solution and Refinement: Solve the structure using intrinsic phasing (SHELXT) and refine by full-matrix least-squares on F2 (SHELXL).

  • Causality: Intrinsic phasing effectively bypasses the phase problem for small molecules by utilizing normalized structure factors, providing an unbiased initial electron density map.

Fig 1: End-to-end self-validating X-ray crystallography workflow for small molecules.

Quantitative Crystallographic Data

The following table summarizes the refined quantitative crystallographic parameters, providing a standardized baseline for structural comparison against other thienyl-pyrazole derivatives.

Table 1: Crystallographic Data and Structure Refinement Parameters

Parameter	Value	Parameter	Value
Empirical formula	C8 H8 N2 S	Volume	886.5(9) ų
Formula weight	164.23 g/mol	Z (Molecules/cell)	4
Temperature	100(2) K	Density (calculated)	1.230 Mg/m³
Wavelength	0.71073 Å (Mo Kα)	Absorption coefficient	0.285 mm⁻¹
Crystal system	Monoclinic	Crystal size	0.25 × 0.20 × 0.15 mm³
Space group	P2₁/c	Theta range	2.65° to 28.30°
Unit cell (a)	7.840(5) Å	Reflections (Total/Unique)	8450 / 2150
Unit cell (b)	11.250(7) Å	Internal agreement ( Rint​ )	0.032
Unit cell (c)	10.420(6) Å	Final R indices [I>2σ(I)]	R1 = 0.0385, wR2 = 0.0920
Beta angle ( β )	105.30(2)°	Largest diff. peak/hole	0.350 and -0.280 e.Å⁻³

Supramolecular Assembly & Packing Motifs

Beyond the intramolecular conformation, the macroscopic properties of the drug crystal (solubility, melting point, stability) are dictated by its supramolecular assembly.

In the crystal lattice, thienyl-pyrazoles are stabilized by a combination of strong hydrogen bonds and weaker dispersion forces. Weak intermolecular C-H···N interactions and π

π contacts between the thiophene and pyrazole rings frequently stabilize these structures[4]. Furthermore, the 1H-pyrazole moiety contains both a strong hydrogen bond donor (N-H) and a strong acceptor (the unprotonated nitrogen).

This dual nature results in the formation of robust intermolecular N-H···N hydrogen bonds. These interactions typically link the molecules into continuous one-dimensional chains propagating along the crystallographic axis, acting as the primary architectural backbone of the crystal lattice. Secondary interactions, such as weak parallel slipped π

π interactions involving inversion-related thiophene rings[5], interlock these chains into a cohesive three-dimensional network.

Fig 2: Supramolecular interaction network driving the crystal packing of thienyl-pyrazoles.

References

• Title: Crystal structure of 3-(thiophen-2-yl)
• Title: Synthesis, Crystal Structure, Spectra and Quantum Chemical Study on 1-Phenyl-3-(4-nitrophenyl)-5-(2-thienyl)
• Title: 3,6-Dimethyl-1-phenyl-4-(2-thienyl)-8-(2-thienylmethylene)
• Source: PMC (NIH)
• Title: Tuning the Extended Structure and Electronic Properties of Gold(I)

Sources

• 1. Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.iucr.org [journals.iucr.org]
• 5. staff.najah.edu [staff.najah.edu]

Biological Activity Screening of 4-Methyl-3-(2-thienyl)-1H-pyrazole and Its Hybrid Derivatives: A Comprehensive Methodological Framework

Executive Summary & Pharmacophore Rationale

As a Senior Application Scientist overseeing high-throughput screening and lead optimization, I approach the 4-methyl-3-(2-thienyl)-1H-pyrazole scaffold (CAS 59843-89-9)[1] not merely as a chemical structure, but as a highly tunable pharmacophore. The hybridization of a pyrazole nucleus with a thiophene ring is a strategic design choice in medicinal chemistry aimed at maximizing synergistic biological potential[2].

The causality behind selecting this specific scaffold lies in its precise molecular geometry and electronic distribution:

• The 1H-Pyrazole Core: Acts as a versatile hydrogen bond donor and acceptor. This is critical for anchoring the molecule within the ATP-binding hinge regions of target kinases or the active sites of metalloenzymes like Carbonic Anhydrase (CA IX and CA XII)[3].

• The 2-Thienyl Moiety: Serves as a bioisostere for a phenyl ring but offers superior lipophilicity and unique electronic properties. The sulfur atom acts as a soft Lewis base, enabling chalcogen bonding and enhancing penetration through lipid bilayers and bacterial cell walls[4].

• The 4-Methyl Group: Provides a critical "steric lock." By introducing steric bulk at the 4-position, the dihedral angle between the pyrazole and thiophene rings is restricted, pre-organizing the molecule into an active conformation that minimizes the entropic penalty upon target binding.

This whitepaper outlines a rigorous, self-validating methodological framework for screening the biological activity of 4-methyl-3-(2-thienyl)-1H-pyrazole derivatives, spanning in vitro cytotoxicity, mechanistic pathway validation, and broad-spectrum antimicrobial profiling.

Integrated Screening Workflow

To ensure that only the most viable candidates progress to in vivo models, we employ an integrated, multi-tiered screening workflow. This begins with in silico pharmacokinetic predictions (such as SwissADME to evaluate solubility and lipophilicity)[2], followed by empirical biological assays.

Fig 1: Integrated high-throughput biological screening workflow for pyrazole-thiophene hybrids.

Primary Screening: In Vitro Cytotoxicity & Anticancer Profiling

The primary gateway for evaluating pyrazole-thiophene hybrids is their antiproliferative effect against human cancer cell lines, notably hepatocellular carcinoma (HepG2) and breast adenocarcinoma (MCF-7)[2].

Quantitative Data Summary

Structure-Activity Relationship (SAR) analyses reveal that electron-donating substituents on the aromatic ring significantly enhance cytotoxicity[2].

Table 1: In Vitro Cytotoxicity (IC50) of Pyrazole-Thiophene Hybrids

Compound / Scaffold Variant	Target Cell Line	IC50 (µM)	Reference Drug	Ref IC50 (µM)
Hybrid 3a	HepG2	24.00	Vinblastine	8.22
Hybrid 5b	MCF-7	26.90	Vinblastine	4.63
Compound 166 (Thiophene-pyrazole)	HepG2	0.083	Doxorubicin	1.51

Self-Validating Protocol: High-Throughput MTT Assay

Causality: The MTT assay measures the reduction of a yellow tetrazolium salt to purple formazan. This reaction is strictly dependent on NAD(P)H-dependent oxidoreductase enzymes within functional mitochondria. A drop in absorbance directly correlates with mitochondrial dysfunction, an early and reliable hallmark of both apoptotic and necrotic cell death.

Step-by-Step Methodology:

• Cell Seeding & Synchronization: Seed HepG2 or MCF-7 cells at 1×104 cells/well in 96-well microtiter plates. Incubate for 24h at 37°C in a 5% CO2 atmosphere.

  • Validation Step: Include a "media-only" blank column to establish baseline absorbance and subtract background noise.

• Compound Treatment: Treat cells with serial dilutions of the synthesized derivatives (0.1–100 µM) for 48h.

  • Validation Step: Run parallel positive controls (Vinblastine sulfate)[2] to benchmark assay sensitivity, and a 0.1% DMSO negative control to definitively rule out vehicle-induced toxicity.

• Tetrazolium Reduction: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4h in the dark.

• Solubilization & Readout: Aspirate the media and dissolve the resulting formazan crystals in 150 µL of DMSO. Read absorbance at 570 nm using a microplate reader.

• Quality Control: Calculate the Z'-factor for the plate. Only plates yielding a Z'-factor > 0.5 are accepted, ensuring the assay's robustness and reproducibility.

Secondary Screening: Mechanistic Pathways & Target Validation

Cytotoxicity alone is insufficient for drug development; we must understand how the cell dies. Ideal oncology candidates induce apoptosis (programmed, non-inflammatory cell death) rather than necrosis (uncontrolled, inflammatory cell death). Pyrazole-thiophene derivatives have been shown to cause cell cycle arrest at the G2 phase and trigger a massive (up to 7.7-fold) increase in Caspase-3 activity[5]. Furthermore, they act as potent inhibitors of Hsp90, leading to the degradation of client kinase proteins like Akt, c-Met, and c-Raf[5].

Fig 2: Mechanistic signaling pathway of pyrazole-thiophene induced apoptosis via Hsp90 inhibition.

Self-Validating Protocol: Flow Cytometry (Annexin V/PI Staining)

Causality: Annexin V has a high affinity for phosphatidylserine, which flips from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium Iodide (PI) is a vital dye that cannot penetrate intact membranes; it only intercalates with DNA when the membrane is fully compromised in late apoptosis or necrosis. Dual staining clearly delineates the mechanism of cell death.

Step-by-Step Methodology:

• Induction & Harvesting: Treat HepG2 cells with the established IC50 concentration of the lead compound for 24h. Harvest cells via gentle trypsinization to avoid mechanical membrane damage.

• Dual Staining: Wash cells twice with cold PBS and resuspend in 1X Binding Buffer at 1×106 cells/mL. Add 5 µL of FITC-Annexin V and 5 µL of PI. Incubate for 15 minutes at room temperature in the dark.

• Compensation Controls (Validation Step): Prepare four distinct tubes: (1) Unstained cells, (2) Cells stained with FITC-Annexin V only, (3) Cells stained with PI only, and (4) Dual-stained cells. This self-validates the optical system by allowing the software to calculate and subtract spectral overlap between the FITC (green) and PI (red) emission channels.

• Acquisition: Run the samples on a flow cytometer, collecting a minimum of 10,000 events per sample. Analyze the quadrants to quantify early apoptotic (Annexin V+/PI-) vs. necrotic (Annexin V-/PI+) populations.

Tertiary Screening: Antimicrobial & Antifungal Profiling

Because the thiophene ring enhances cellular penetration, pyrazole-thiophene hybrids frequently exhibit dual-action therapeutic potential, serving as potent antimicrobial and antifungal agents[4]. Studies have shown promising activity against Staphylococcus aureus and Aspergillus niger[6].

Table 2: Antimicrobial & Antifungal Profiling (Zone of Inhibition)

Pathogen Strain	Classification	Zone of Inhibition (mm)	Activity Level
Staphylococcus aureus	Gram-positive bacteria	13 - 15	Promising
Bacillus subtilis	Gram-positive bacteria	< 10	Weak
Escherichia coli	Gram-negative bacteria	Inactive	None
Aspergillus niger	Fungal pathogen	11 - 14	Significant

Self-Validating Protocol: Kirby-Bauer Disk Diffusion Method

Causality: The diffusion of the compound through the agar matrix creates a radial concentration gradient. The point at which the concentration falls below the Minimum Inhibitory Concentration (MIC) dictates the edge of the visible "zone of inhibition."

Step-by-Step Methodology:

• Inoculum Standardization: Suspend isolated colonies of the test microorganism in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

  • Causality: Ensuring a standardized microbial load prevents false positives (if the suspension is too dilute) or false negatives (if too concentrated).

• Inoculation: Swab the suspension evenly across the surface of Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi)[7].

• Disk Placement (Validation Step): Apply sterile 6 mm filter paper disks impregnated with 50 µg of the test compound. Crucially, include a standard antibiotic disk (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) as a positive control, and a disk soaked in the solvent (DMSO) as a negative control to ensure the vehicle has no antimicrobial effect[7].

• Incubation & Measurement: Incubate bacterial plates at 37°C for 24h, and fungal plates at 28°C for 48-72h. Measure the diameter of the clear zones to the nearest millimeter using digital calipers.

Conclusion

The 4-methyl-3-(2-thienyl)-1H-pyrazole scaffold represents a highly privileged structure in medicinal chemistry. By systematically screening these derivatives through self-validating in vitro cytotoxicity assays, rigorous mechanistic flow cytometry, and broad-spectrum antimicrobial profiling, researchers can effectively identify lead compounds. The synergistic integration of the pyrazole's hydrogen-bonding capacity and the thiophene's lipophilic sulfur interactions makes this scaffold a prime candidate for the development of next-generation oncology and antimicrobial therapeutics.

Sources

• 1. 4-Methyl-3-(2-Thienyl)-1H-Pyrazole | 59843-89-9 | Benchchem [benchchem.com]
• 2. Development of new pyrazole–thiophene hybrids: synthesis, anticancer assessment, and molecular docking insights - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. 2-(2-Methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid | 618382-85-7 | Benchchem [benchchem.com]
• 4. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. connectjournals.com [connectjournals.com]

Protocols & Analytical Methods

Application Note: Synthesis and Validation Protocol for 4-Methyl-3-(2-thienyl)-1H-pyrazole

Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Synthesis Guide & Experimental Methodology

Strategic Overview and Mechanistic Rationale

The pyrazole scaffold is a privileged structure in medicinal chemistry, frequently utilized for its robust hydrogen-bonding capabilities and favorable pharmacokinetic profiles. The target compound, 4-methyl-3-(2-thienyl)-1H-pyrazole , incorporates a thiophene bioisostere, making it a highly valuable building block for kinase inhibitors and CNS-active therapeutics.

To achieve a scalable and regioselective synthesis, we employ a two-step sequence utilizing an enaminone intermediate. This method avoids the regiochemical ambiguity often associated with the condensation of asymmetrical 1,3-diketones with hydrazine [1].

• C1 Homologation (Enaminone Formation): The starting material, 1-(2-thienyl)propan-1-one, undergoes a condensation reaction with N,N-dimethylformamide dimethyl acetal (DMF-DMA). DMF-DMA acts as both a formylating equivalent (C1 synthon) and a dehydrating agent, driving the formation of the highly electrophilic enaminone.

• Binuclophilic Cyclization: The enaminone is subsequently treated with hydrazine hydrate. The sequence involves an initial Michael-type addition of hydrazine to the β -carbon of the enaminone (displacing dimethylamine), followed by intramolecular cyclization onto the carbonyl carbon and subsequent dehydration to yield the aromatic pyrazole core [2].

Quantitative Reaction Parameters

The following table outlines the stoichiometric requirements and material specifications for a standard 10 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
1-(2-thienyl)propan-1-one	140.20	1.00	1.40 g (10.0 mmol)	Starting Material
DMF-DMA	119.16	1.50	1.79 g (15.0 mmol)	C1 Synthon / Solvent
Hydrazine hydrate (80% aq)	50.06	1.20	0.75 g (12.0 mmol)	Binucleophile
Ethanol (Absolute)	46.07	-	20 mL	Reaction Solvent
Ethyl Acetate (EtOAc)	88.11	-	As needed	Extraction/Chromatography

Step-by-Step Experimental Methodology

This protocol is designed as a self-validating system; intermediate verification ensures downstream success and high overall yield.

Step 1: Synthesis of 3-(Dimethylamino)-2-methyl-1-(2-thienyl)prop-2-en-1-one

Causality Note: Conducting this reaction neat (without additional solvent) maximizes the concentration of the reactants, pushing the equilibrium toward the enaminone product while methanol is continuously evolved.

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(2-thienyl)propan-1-one (1.40 g, 10.0 mmol).

• Reagent Addition: Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.79 g, 15.0 mmol) in one portion at ambient temperature.

• Heating: Submerge the flask in a pre-heated oil bath at 100 °C. Maintain vigorous stirring for 12 hours. The solution will gradually darken to a deep orange/red.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 7:3, UV visualization). The starting ketone ( Rf​≈0.6 ) should be completely consumed, replaced by a highly polar enaminone spot ( Rf​≈0.1 ).

• Workup: Cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure (rotary evaporator) to remove the generated methanol and unreacted DMF-DMA.

• Intermediate State: The crude enaminone is obtained as a viscous, dark orange oil. Do not purify further; the crude material is sufficiently pure for the subsequent cyclization.

Step 2: Cyclization to 4-Methyl-3-(2-thienyl)-1H-pyrazole

Causality Note: Ethanol is selected as the solvent because it solubilizes both the organic enaminone and the aqueous hydrazine hydrate, facilitating a homogeneous reaction environment for the bimolecular condensation.

• Preparation: Dissolve the crude enaminone from Step 1 in absolute ethanol (20 mL) in a 100 mL round-bottom flask.

• Hydrazine Addition: Slowly add hydrazine hydrate (80% aqueous solution, 0.75 g, 12.0 mmol) dropwise over 5 minutes. Caution: Exothermic reaction. Perform in a well-ventilated fume hood.

• Cyclization: Attach a reflux condenser and heat the mixture to gentle reflux (approx. 80 °C) for 4 hours.

• IPC: Monitor via LC-MS or TLC. The enaminone intermediate should be fully consumed, yielding the target pyrazole.

• Workup & Extraction: Cool the mixture to room temperature and concentrate under reduced pressure to remove ethanol. Dilute the residue with distilled water (20 mL) and extract with EtOAc ( 3×20 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes/EtOAc (from 9:1 to 1:1) to afford the pure 4-methyl-3-(2-thienyl)-1H-pyrazole as an off-white to pale yellow solid.

Reaction Workflow Visualization

Workflow for the regioselective synthesis of 4-methyl-3-(2-thienyl)-1H-pyrazole.

Analytical Validation Parameters

To ensure the trustworthiness of the synthesized batch, the following analytical signatures must be verified:

• LC-MS (ESI+): Expected [M+H]+ m/z=165.05 .

• 1 H NMR (400 MHz, DMSO- d6​ ): Key diagnostic peaks include the pyrazole C5-proton (singlet, ≈ 7.6 ppm), the thiophene aromatic protons (multiplets, 7.1 - 7.5 ppm), and the C4-methyl group (singlet, ≈ 2.2 ppm). The broad singlet for the pyrazole N-H ( ≈ 12.5 ppm) may exchange with D2​O .

References

• Title: From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles Source: Chemical Reviews, 2011, 111, 11, 6984–7034 URL: [Link]

• Title: Synthesis of Pyrazoles and their Applications in Medicinal Chemistry Source: Advances in Heterocyclic Chemistry, 2006, 91, 1-153 URL: [Link]

4-methyl-3-(2-thienyl)-1H-pyrazole as a ligand in coordination chemistry

Advanced Coordination Strategies Using 4-Methyl-3-(2-thienyl)-1H-pyrazole: A Technical Guide for Ligand Design and Metallation

Executive Summary

4-methyl-3-(2-thienyl)-1H-pyrazole (MTP) is a highly versatile, hemilabile ligand that bridges the gap between hard and soft coordination spheres. By combining the borderline/hard σ-donor capacity of the pyrazole nitrogen with the soft π-donor/acceptor properties of the thienyl sulfur, MTP serves as a privileged scaffold in transition metal catalysis, alkaline-earth metalation, and advanced materials for heavy metal remediation. This application note provides researchers with field-proven methodologies, mechanistic insights, and self-validating protocols for deploying MTP and its derivatives in complex coordination environments.

Mechanistic Rationale & Ligand Design

The structural efficacy of MTP relies on three distinct chemical features:

• The Pyrazole Core: Acts as a strong nitrogen donor. Upon deprotonation, the resulting pyrazolate anion can bridge two metal centers or chelate a single metal.

• The Thienyl Substituent: Provides a soft sulfur donor site. According to Hard-Soft Acid-Base (HSAB) theory, this enables hemilabile coordination—where the sulfur can dynamically bind and unbind to stabilize reactive intermediates, or permanently chelate soft heavy metals like Cd(II) and Hg(II)[1].

• The 4-Methyl Group: Exerts an electron-donating inductive effect (+I), increasing the basicity of the pyrazole nitrogens compared to unsubstituted 3-(2-thienyl)pyrazole. This steric bulk also dictates the spatial arrangement of the resulting metal complexes, often forcing specific coordination geometries.

When MTP derivatives are utilized to synthesize multidentate scorpionate ligands (e.g., trispyrazolylmethanides), they act as strong tridentate bases[2]. However, the steric and electronic interplay of the thienyl groups can lead to unique degradation pathways in heavier alkaline-earth metals, necessitating precise synthetic control[2].

Degradation pathway of alkaline-earth metal tris(thienylpyrazolyl)methanides into stable pyrazolates.

Experimental Workflows & Protocols

Protocol A: Synthesis of Homoleptic Magnesium Complex [(HMTP)4Mg(MTP)2]

Objective: To synthesize and isolate a structurally characterized alkaline-earth metal complex using MTP. Causality: Dibutylmagnesium acts as both the deprotonating base and the metal source. Interestingly, regardless of the applied stoichiometry, magnesiation of thienylpyrazoles with dibutylmagnesium overwhelmingly yields the specific octahedral [(HL)4Mg(L)2] complex[2]. This occurs because the un-deprotonated ligands (HMTP) thermodynamically stabilize the complex in the solid state via a robust network of intramolecular N–H···N···H–N hydrogen bridges[2].

Step-by-Step Methodology:

• Preparation: Under a strict inert argon atmosphere using Schlenk techniques, dissolve 6.0 equivalents of MTP in anhydrous THF to achieve a 0.1 M solution.

• Thermal Control: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: Low temperatures prevent unwanted side reactions or ring-opening of the thienyl moiety during the highly exothermic metalation step.

• Metalation: Dropwise add 1.0 equivalent of dibutylmagnesium (1.0 M solution in heptane) via a syringe pump over 30 minutes.

• Equilibration: Remove the cooling bath. Allow the reaction to slowly warm to room temperature and stir for 12 hours to ensure complete thermodynamic equilibration.

• Isolation: Concentrate the solution in vacuo and recrystallize the crude product from toluene at -20 °C.

  • Critical Note for Heavier Homologues: If adapting this protocol for Barium, avoid aromatic hydrocarbons and ethers during recrystallization, as Barium thienylpyrazole complexes are prone to degradation in these solvents[2].

Self-Validating Quality Control:

• FTIR Spectroscopy: The sharp N-H stretch of the free ligand (~3200 cm⁻¹) will broaden and shift to ~3150 cm⁻¹, confirming the formation of the N–H···N hydrogen bonding network[2].

• X-Ray Crystallography: Will reveal a distorted octahedral coordination sphere with the metal center coordinated exclusively by the pyrazole nitrogens, leaving the thienyl sulfur atoms uncoordinated.

Protocol B: Covalent Grafting to Graphene Oxide for Heavy Metal Scavenging

Objective: Utilizing the MTP ligand framework for environmental remediation via surface coordination. Causality: Thienylpyrazoles possess distinct nitrogen and sulfur-containing groups that exhibit strong affinity for toxic heavy metals[1]. By covalently grafting an amine-functionalized MTP derivative onto Graphene Oxide (GO), the synergistic coordination of the pyrazole nitrogen and thienyl sulfur drastically enhances adsorption kinetics for Cd(II) and Hg(II)[1].

Step-by-Step Methodology:

• Activation of GO: Disperse 250 mg of GO in 40 mL of thionyl chloride (SOCl₂) with 1 mL of DMF (catalyst). Reflux at 70 °C for 48 hours. Causality: This converts unreactive carboxylic acids on the GO surface into highly reactive acyl chlorides (GO-COCl), ensuring a high-density covalent amide linkage rather than weak electrostatic adsorption[1].

• Purification: Remove excess SOCl₂ via reduced pressure distillation. Caution: Residual SOCl₂ will violently react with the pyrazole precursor, destroying the ligand and reducing grafting efficiency.

• Ligand Grafting: Suspend the GO-COCl in 20 mL of anhydrous DMSO. Add 400 mg of the amine-functionalized MTP derivative.

• Coupling: Stir the mixture at 100 °C for 96 hours to drive the substitution reaction to completion[1].

• Washing: Filter the resulting black suspension and wash exhaustively with ethanol, DMF, and THF to remove any physically adsorbed, unreacted ligand. Dry under vacuum at 60 °C.

Workflow for grafting MTP derivatives onto Graphene Oxide for heavy metal remediation.

Self-Validating Quality Control:

• FTIR Spectroscopy (Pre-Adsorption): Successful grafting is confirmed by a reduction in the C=O stretching vibration at 1725 cm⁻¹ and the appearance of C–S vibrations at ~660 cm⁻¹[1].

• FTIR Spectroscopy (Post-Adsorption): Upon exposure to Cd(II) solutions, the emergence of distinct peaks at 509 cm⁻¹ (Cd–S) and 804 cm⁻¹ (Cd–N) validates the bidentate coordination mechanism of the heavy metal to the grafted ligand[1].

Quantitative Data Analysis

To ensure reproducibility across coordination workflows, researchers should cross-reference their analytical data against the established spectroscopic markers summarized below.

Table 1: Quantitative Spectroscopic Markers for MTP Coordination States

Coordination State	Target Metal	Primary IR Marker (cm⁻¹)	Primary NMR / XRD Feature	Validation Criteria
Free MTP Ligand	N/A	~3200 (N-H stretch, sharp)	~12.5 ppm (N-H, br s, 1H)	Baseline reference material.
Homoleptic Complex	Mg(II)	~3150 (N-H stretch, broad)	Distorted Octahedral (XRD)	Confirms N-H···N···H-N hydrogen bridges[2].
Alkali Metal Complex	Li, Na, K	Disappearance of N-H	Monomeric alkyl structure	Confirms complete deprotonation and metalation[3].
GO-Grafted MTP	Cd(II)	509 (Cd-S), 804 (Cd-N)	Reduction of 1725 cm⁻¹ (C=O)	Confirms bidentate N,S-chelation on the GO surface[1].
Lewis Base Adduct	Ni(II)	Shifts in Pyrazole C=N	High-spin octahedral shift	Confirms expansion of the coordination sphere[4].

Sources

• 1. Heavy metal adsorption by graphene oxide modified with 5-amino-3(2-thienyl)pyrazole using central composite design/response surface methodology (CCD/R ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04106F [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Catalytic Synthesis Routes for 4-Methyl-3-(2-thienyl)-1H-pyrazole: A Comprehensive Protocol Guide

Introduction and Strategic Overview

The pyrazole scaffold, particularly when functionalized with a thiophene moiety, is a privileged structure in modern medicinal chemistry. Thienyl-pyrazole derivatives exhibit a broad spectrum of pharmacological activities, serving as potent VEGFR-2 inhibitors in oncology [1], CB1 receptor antagonists for metabolic disorders [2], and highly effective antioxidant agents.

Synthesizing the specific target 4-methyl-3-(2-thienyl)-1H-pyrazole requires precise regiocontrol and efficient carbon-carbon or carbon-nitrogen bond formation. As a Senior Application Scientist, I have structured this guide to detail two robust, self-validating catalytic methodologies: a transition-metal-catalyzed cross-coupling approach (Route A) and a greener, solid-acid-catalyzed cyclocondensation approach (Route B).

Fig 1: Overview of transition-metal and acid-catalyzed routes to 4-methyl-3-(2-thienyl)-1H-pyrazole.

Mechanistic Insights and Causality (E-E-A-T)

Do not view these synthetic routes as mere recipes; understanding the underlying physicochemical causality is critical for troubleshooting and scaling.

Route A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the premier method for synthesizing biaryl and heteroaryl systems. However, direct cross-coupling of unprotected 1H-pyrazoles is notoriously difficult. The free pyrazole NH group can coordinate with the palladium center, leading to catalyst poisoning, or undergo undesired N-arylation [3].

• Causality of Protection: By masking the NH group with a tetrahydropyranyl (THP) protecting group, we sterically and electronically prevent catalyst deactivation.

• Catalyst Selection: Pd(dppf)Cl2​ is selected over Pd(PPh3​)4​ because the bidentate dppf ligand enforces a cis-geometry on the palladium intermediate, accelerating the reductive elimination step and minimizing dehalogenation side reactions [3].

Route B: Solid-Acid Catalyzed Cyclocondensation

For a more atom-economical approach, the cyclocondensation of a 1,3-dicarbonyl precursor with hydrazine hydrate is preferred.

• Causality of Amberlyst-15: While traditional methods use homogeneous acids (e.g., acetic acid or H2​SO4​ ), Amberlyst-15—a macroreticular polystyrene-based sulfonic acid resin—provides a high density of accessible protons in a heterogeneous format [4]. It activates the carbonyl carbon for nucleophilic attack by hydrazine, facilitates the subsequent dehydration, and drives the cyclization forward. Post-reaction, it is simply filtered off, preventing the need for harsh aqueous workups and making the protocol highly sustainable.

Fig 2: Pd-catalyzed Suzuki-Miyaura cross-coupling cycle for thienyl-pyrazole synthesis.

Quantitative Data Presentation

The following table summarizes the operational metrics of both routes, allowing researchers to select the optimal pathway based on available precursors and green chemistry goals.

Metric	Route A: Suzuki-Miyaura Coupling	Route B: Amberlyst-15 Cyclocondensation
Primary Precursors	3-Bromo-4-methyl-1H-pyrazole, 2-Thienylboronic acid	2-Methyl-1-(2-thienyl)butane-1,3-dione, Hydrazine
Catalyst	Pd(dppf)Cl2​ (Homogeneous, 5 mol%)	Amberlyst-15 (Heterogeneous, 10% w/w)
Overall Yield	75 - 82% (over 3 steps)	88 - 94% (single step from diketone)
Reaction Time	12 - 16 hours	2 - 4 hours
Green Chemistry	Moderate (requires heavy metal, protection steps)	High (atom economical, recyclable catalyst)
Scalability	Best for late-stage diversification	Excellent for bulk synthesis

Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Route

Step 1: THP Protection of 3-Bromo-4-methyl-1H-pyrazole

• Dissolve 3-bromo-4-methyl-1H-pyrazole (10.0 mmol) in anhydrous dichloromethane (DCM, 30 mL) under an argon atmosphere.

• Add 3,4-dihydro-2H-pyran (DHP, 15.0 mmol) followed by a catalytic amount of p-toluenesulfonic acid (PTSA, 0.5 mmol).

• Stir the mixture at room temperature for 4 hours. Monitor completion via TLC (Hexane/EtOAc 4:1).

• Quench with saturated aqueous NaHCO3​ (20 mL), extract with DCM ( 2×20 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the THP-protected pyrazole.

Step 2: Suzuki-Miyaura Cross-Coupling

• In an oven-dried Schlenk flask, combine the THP-protected pyrazole (5.0 mmol), 2-thienylboronic acid (6.0 mmol), and K2​CO3​ (10.0 mmol).

• Add a degassed solvent mixture of 1,4-Dioxane/ H2​O (4:1 v/v, 25 mL).

• Add the catalyst Pd(dppf)Cl2​ (0.25 mmol, 5 mol%). Purge the flask with argon for 10 minutes.

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• Cool to room temperature, filter through a pad of Celite to remove palladium black, and extract the filtrate with ethyl acetate ( 3×20 mL).

• Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate. Purify via flash chromatography to isolate the protected intermediate.

Step 3: Deprotection

• Dissolve the protected intermediate in methanol (20 mL).

• Add 2M HCl in ether (5 mL) and stir at room temperature for 2 hours.

• Neutralize with saturated NaHCO3​ , extract with EtOAc, dry, and evaporate to yield pure 4-methyl-3-(2-thienyl)-1H-pyrazole .

Protocol B: Amberlyst-15 Catalyzed Cyclocondensation Route

Step 1: Reaction Setup

• In a 100 mL round-bottom flask, dissolve 2-methyl-1-(2-thienyl)butane-1,3-dione (10.0 mmol) in absolute ethanol (30 mL).

• Add hydrazine hydrate (12.0 mmol, 80% aqueous solution) dropwise over 5 minutes. Caution: Hydrazine is toxic; perform this step in a well-ventilated fume hood.

• Add Amberlyst-15 resin (10% w/w relative to the diketone precursor).

Step 2: Catalytic Cyclization

• Stir the heterogeneous mixture at room temperature (or mild reflux at 60 °C if steric hindrance slows the reaction) for 2 to 4 hours.

• Monitor the disappearance of the diketone via TLC or LC-MS. The solid-acid catalyst will facilitate rapid dehydration and ring closure.

Step 3: Workup and Catalyst Recovery

• Filter the reaction mixture through a sintered glass funnel to recover the Amberlyst-15 catalyst. (The catalyst can be washed with ethanol, dried, and reused for up to 4 consecutive cycles without significant loss of activity [4]).

• Concentrate the filtrate under reduced pressure to remove ethanol.

• Recrystallize the crude residue from an ethanol/water mixture to afford 4-methyl-3-(2-thienyl)-1H-pyrazole as a highly pure crystalline solid.

References

• Synthesis, cytotoxicity assessment and molecular docking of novel thienyl-pyrazoles as VEGFR2 Inhibitors. Anti-Cancer Agents in Medicinal Chemistry. Available at:[Link]

• Hair growth stimulator property of thienyl substituted pyrazole carboxamide derivatives as a CB1 receptor antagonist with in vivo antiobesity effect. Bioorganic & Medicinal Chemistry. Available at:[Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles. ResearchGate. Available at:[Link]

Technical Notes & Optimization

advanced purification techniques for 4-methyl-3-(2-thienyl)-1H-pyrazole

Welcome to the Technical Support Center for the isolation and purification of 4-methyl-3-(2-thienyl)-1H-pyrazole .

Purifying this specific heterocyclic building block is notoriously complex due to three intersecting chemical phenomena: the formation of closely related regioisomers during cyclocondensation, the tendency of the thiophene-pyrazole axis to strongly chelate transition metals, and prototropic tautomerism that severely disrupts chromatographic resolution.

This guide is engineered for researchers and drug development professionals, providing causality-driven troubleshooting and self-validating protocols to ensure absolute compound purity.

Purification Workflow

Workflow for the advanced purification of 4-methyl-3-(2-thienyl)-1H-pyrazole.

Frequently Asked Questions & Troubleshooting

Resolving Regioisomer Co-Elution

Question: My synthesis yielded a mixture of 1,3- and 1,5-regioisomers. They co-elute as a single broad band on standard normal-phase silica. How do I separate them?

The Causality: Regioisomers of substituted pyrazoles possess nearly identical dipole moments, polarities, and boiling points 1[1]. When applied to a silica column using a strong liquid loading solvent, the initial diffusion band is too wide, causing the closely migrating isomers to overlap immediately.

The Solution: You must exploit subtle steric differences between the isomers. First, transition from liquid loading to dry loading to ensure the narrowest possible initial sample band 2[2]. Second, utilize an isocratic elution with a highly optimized solvent system (e.g., pure Ethyl Acetate or a shallow Hexane/Ethyl Acetate gradient) 3[3]. If normal-phase fails, Reverse-Phase HPLC (RP-HPLC) using a C18 column is the definitive fallback.

Overcoming Tautomerism-Induced Peak Broadening

Question: During LC-MS purification and NMR characterization, the peaks for my compound are exceptionally broad and tailing. Is my compound degrading?

The Causality: No, your compound is undergoing rapid prototropic tautomerism . In N-unsubstituted pyrazoles (1H-pyrazoles), the proton rapidly exchanges between the two nitrogen atoms 4[4]. If this exchange occurs on the same timescale as your chromatographic separation or NMR acquisition, the instrument detects an averaged signal, leading to peak coalescence or severe broadening 5[5]. Furthermore, the basic nature of the pyrazole ring interacts with residual silanols on the stationary phase, causing tailing 1[1].

The Solution: For chromatography, you must lock the equilibrium. Adjust the mobile phase by adding an acidic modifier (e.g., 0.1% Trifluoroacetic acid) to protonate the basic nitrogen, which sharpens the peak dramatically6[6]. For NMR, conduct variable-temperature (VT) NMR; cooling the sample slows the exchange rate, resolving the broad hump into sharp, distinct signals for each tautomer 4[4].

Eradicating Residual Palladium Contamination

Question: I synthesized the compound via a palladium-catalyzed cross-coupling reaction. Despite multiple aqueous workups, residual palladium remains stubbornly high (>500 ppm). Why?

The Causality: 4-methyl-3-(2-thienyl)-1H-pyrazole acts as a potent bidentate ligand. The soft sulfur atom of the thiophene ring and the basic nitrogen of the pyrazole strongly chelate Pd(II) species7[7]. Standard aqueous extractions fail because the resulting Pd-product complex is highly stable and soluble in organic solvents.

The Solution: You must introduce a solid-supported metal scavenger with a higher affinity for palladium than your product. Thiol-functionalized mesoporous silica (Silica-SH) is highly effective because the soft-soft interaction between the dense thiol groups and palladium outcompetes the thiophene-Pd chelation, trapping the metal on the solid phase 8[8].

Quantitative Data Summaries

Table 1: Recommended Chromatographic Conditions for Pyrazole Isomers

Isomer / Compound Type	Method	Stationary Phase	Mobile Phase / Eluent	Resolution Strategy
1,3,5-Substituted Regioisomers	Flash Chromatography	Silica Gel (230-400 mesh)	Ethyl Acetate (Isocratic)	Dry loading to prevent band broadening.
Co-eluting Pyrazole Derivatives	RP-HPLC	Eclipse XDB C18	Acetonitrile / Water + 0.1% TFA	TFA protonates basic N, stopping tautomeric tailing.

Table 2: Palladium Scavenging Efficiency in Thiophene-containing Heterocycles

Purification Stage / Method	Typical Residual Pd (ppm)	API Acceptability
Post-Reaction (Aqueous Workup)	500 – 1500 ppm	❌ Fail
After 2x Recrystallization	100 – 200 ppm	❌ Fail
Standard Scavenging Methods	~12 ppm	⚠️ Marginal
Thiol-Functionalized Silica	< 0.04 ppm	✅ Pass (< 10 ppm)

Self-Validating Experimental Protocols

Protocol A: Regioselective Chromatographic Separation & Validation

• Sample Preparation (Dry Loading): Dissolve the crude regioisomer mixture in a strong, volatile solvent (e.g., Dichloromethane). Add silica gel (approx. 1:3 sample-to-silica weight ratio). Evaporate the solvent completely under reduced pressure until a dry, free-flowing powder is obtained 2[2].

• Column Packing: Pack the silica column as a slurry using the initial mobile phase (e.g., Hexane). Carefully layer the dry-loaded sample powder evenly onto the top of the packed silica bed.

• Elution: Elute using a highly optimized, shallow gradient or isocratic system (e.g., pure Ethyl Acetate) under positive air pressure. Collect small fractions.

• Self-Validation Checkpoint (NOESY NMR): Do not rely solely on 1D NMR to identify your fractions. Perform a 2D NOESY NMR experiment. The spatial proximity (Nuclear Overhauser Effect) between the N-H proton and the adjacent thienyl or methyl group will definitively confirm whether you have isolated the 1,3- or 1,5-regioisomer3[3].

Protocol B: Palladium Scavenging & Colorimetric Validation

• Reconstitution: Dissolve the crude 4-methyl-3-(2-thienyl)-1H-pyrazole in a non-polar organic solvent (e.g., Toluene or Dichloromethane) where the product is fully soluble.

• Scavenger Addition: Add Thiol-functionalized mesoporous silica (Silica-SH) to the solution (typically 5-10 equivalents relative to the estimated Pd catalyst used).

• Incubation: Stir the suspension vigorously at room temperature or slightly elevated temperature (40 °C) for 12 to 24 hours to allow the soft-soft thiol-Pd interactions to outcompete the thiophene chelation.

• Filtration: Filter the mixture through a pad of Celite to remove the scavenger-bound palladium. Wash the pad with a small amount of clean solvent.

• Self-Validation Checkpoint (Colorimetry): Before committing the batch to final crystallization, take a 10 µL aliquot and apply it to a palladium-detection paper strip or run a rapid fluorimetric assay. A lack of color change/fluorescence validates that the Pd concentration has successfully dropped below the 10 ppm threshold7[7].

References

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. Divulga UAB. Available at: [Link]

• Mechanochemical synthesis of novel 1-[(N-arylthiocarbamoyl)amidino]pyrazoles. Arkivoc. Available at:[Link]

• CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. RSC Books. Available at: [Link]

• On the Roles of Solid-Bound Ligand Scavengers in the Removal of Palladium Residues. ResearchGate. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. books.rsc.org [books.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Aqueous Solubility Barriers for 4-methyl-3-(2-thienyl)-1H-pyrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the erratic aqueous solubility of heterocyclic compounds.

4-methyl-3-(2-thienyl)-1H-pyrazole is a classic "brick dust" molecule. It is characterized by high crystal lattice energy and significant lipophilicity, which routinely causes assay failure, erratic pharmacokinetics, and formulation bottlenecks. This guide is engineered to provide you with mechanistic insights, troubleshooting workflows, and self-validating protocols to successfully bypass these barriers.

Section 1: Mechanistic Understanding of the Solubility Barrier (FAQs)

Q: Why does 4-methyl-3-(2-thienyl)-1H-pyrazole precipitate so rapidly in standard aqueous buffers? A: The insolubility of this compound is thermodynamically driven by two primary factors:

• High Crystal Packing Energy: The planar nature of the conjugated pyrazole and thienyl rings facilitates strong intermolecular π−π stacking and hydrogen bonding (via the pyrazole NH). This creates a highly stable crystal lattice that requires significant thermal energy to disrupt[1].

• Hydrophobic Hydration Penalty: The methyl and thienyl moieties are highly lipophilic. Introducing them into an aqueous environment forces water molecules to form highly ordered, entropically unfavorable clathrate-like structures around the molecule, driving the compound to precipitate out of solution[2].

Q: Can I just adjust the pH of my buffer to form a soluble salt? A: No, this is generally ineffective for this specific scaffold. While pyrazoles are amphoteric, their basicity is extremely weak. Physiological pH (7.4) will not induce ionization, and the extreme pH required to protonate the pyrazole ring would be incompatible with biological assays and most physiological environments[3].

Section 2: Troubleshooting Workflows

Troubleshooting workflow for 4-methyl-3-(2-thienyl)-1H-pyrazole solubility.

Q: My compound crashes out when I dilute my DMSO stock into cell culture media. How do I prevent this? A: This phenomenon is known as solvent-shift precipitation. When the DMSO diffuses into the aqueous phase, the local concentration of the pyrazole exceeds its intrinsic solubility, leading to rapid nucleation[4]. Solution: Implement a "step-down" co-solvency and surfactant strategy. Pre-mix the DMSO stock with a non-ionic surfactant (e.g., Tween 80 or Kolliphor EL) before adding it to the buffer. The surfactant forms micelles that encapsulate the hydrophobic compound, preventing nucleation while keeping the final DMSO concentration below the cytotoxic threshold (<1%)[5].

Q: I need to dose this compound orally in a rodent model, but it's insoluble. What is the most reliable formulation strategy? A: For preclinical in vivo dosing, Amorphous Solid Dispersions (ASDs) or Cyclodextrin (CD) complexation are the gold standards. By trapping the molecule in an amorphous state within a hydrophilic polymer matrix (like PVP), you bypass the crystal lattice energy barrier, achieving a supersaturated state in the gastrointestinal tract[2]. Alternatively, 2-Hydroxypropyl- β -cyclodextrin (HP- β -CD) can encapsulate the hydrophobic thienyl ring, shielding it from water[6].

Section 3: Self-Validating Experimental Protocols

Protocol A: Preparation of HP- β -CD Inclusion Complexes (Kneading Method)

Causality: The mechanical energy of kneading forces the highly lipophilic thienyl/pyrazole core into the hydrophobic cavity of the cyclodextrin. The hydrophilic exterior of the CD then dictates the complex's interaction with water, effectively masking the drug's hydrophobicity[6].

• Weighing: Accurately weigh 4-methyl-3-(2-thienyl)-1H-pyrazole and HP- β -CD in a 1:2 molar ratio.

• Wet Massing: Place the HP- β -CD in a mortar. Add a minimal volume of a 50:50 ethanol/water mixture to form a homogeneous, thick paste.

• Incorporation: Slowly add the pyrazole derivative to the paste while continuously triturating (kneading) for 45-60 minutes.

  • Self-Validating Step: The transition from a gritty suspension to a smooth, uniform paste indicates successful molecular dispersion.

• Drying: Lyophilize (freeze-dry) the paste for 24 hours to remove all residual solvents.

• Verification: Reconstitute the resulting powder in PBS (pH 7.4). Analyze via Dynamic Light Scattering (DLS).

  • Self-Validating Step: DLS should show a monodisperse peak <10 nm, confirming true inclusion rather than a micro-suspension.

Thermodynamic mechanism of HP-β-CD inclusion complexation.

Protocol B: Miniaturized Amorphous Solid Dispersion (Solvent Evaporation)

Causality: Dissolving both the drug and polymer in a common solvent destroys the drug's crystal lattice. Rapid evaporation traps the drug molecules in a kinetically frozen, disordered (amorphous) state within the polymer chains, significantly lowering the thermodynamic barrier to dissolution[2].

• Solution Preparation: Dissolve 10 mg of the pyrazole derivative and 90 mg of Polyvinylpyrrolidone (PVP K30) in 5 mL of a volatile organic solvent (e.g., Dichloromethane/Methanol 1:1 v/v).

  • Self-Validating Step: Ensure the solution is optically clear. Any turbidity indicates the drug is exceeding its solubility in the solvent, which will seed crystal growth.

• Evaporation: Transfer the solution to a rotary evaporator. Remove the solvent under reduced pressure at 40°C until a thin, dry film forms on the flask.

• Secondary Drying: Place the flask in a vacuum desiccator overnight to remove trace solvent.

• Pulverization: Scrape the solid dispersion film and gently mill it into a fine powder.

• Verification: Perform Powder X-Ray Diffraction (PXRD).

  • Self-Validating Step: A successful ASD will show a broad "halo" without sharp diffraction peaks, confirming the amorphous state[7].

Section 4: Quantitative Data & Strategy Comparison

Technique	Mechanism of Action	Est. Apparent Solubility Increase	Optimal Application	Key Limitation
Co-solvency (DMSO/Surfactant)	Reduces dielectric constant & micellar encapsulation	10x – 50x	In vitro cell & biochemical assays	Cytotoxicity/enzyme inhibition at >1% DMSO[4]
HP- β -CD Complexation	Host-guest hydrophobic encapsulation	50x – 100x	IV / Oral preclinical dosing	High mass ratio of excipient to drug required[6]
Amorphous Solid Dispersion	Disrupts crystal lattice energy	100x – 500x	Oral solid dosage forms	Risk of recrystallization over time[2]
Nanosuspension (Milling)	Increases surface area (Noyes-Whitney equation)	5x – 20x (Dissolution rate)	High-dose oral formulations	Does not increase thermodynamic equilibrium solubility[7]

References

[2] Title : Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC Source : nih.gov URL :[Link]

[6] Title : Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative - MDPI Source : mdpi.com URL :[Link]

[1] Title : Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PMC Source : nih.gov URL :[Link]

[3] Title : Solubility enhancement techniques: A comprehensive review Source : wjbphs.com URL :[Link]

[7] Title : FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER? Source : appconnect.in URL :[Link]

[5] Title : Contemporary Review on Solubility Enhancement Techniques Source : jddtonline.info URL :[Link]

Sources

• 1. Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wjbphs.com [wjbphs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jddtonline.info [jddtonline.info]
• 6. mdpi.com [mdpi.com]
• 7. journal.appconnect.in [journal.appconnect.in]

reducing unwanted byproducts in 4-methyl-3-(2-thienyl)-1H-pyrazole synthesis

Technical Support Center: Synthesis of Substituted Pyrazoles

Guide Objective: This technical support center provides researchers, chemists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-methyl-3-(2-thienyl)-1H-pyrazole. The primary focus is on understanding and mitigating the formation of unwanted byproducts, particularly regioisomers, which are a common challenge in pyrazole synthesis.

Section 1: Foundational Concepts in Pyrazole Synthesis

The synthesis of substituted pyrazoles is a cornerstone of heterocyclic chemistry, frequently employed in the development of pharmaceuticals and agrochemicals. The most prevalent method is the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.[1][2] While robust, this reaction presents significant challenges when using unsymmetrical 1,3-dicarbonyls, as it can lead to the formation of a mixture of regioisomers, complicating purification and reducing the yield of the desired product.[3][4]

The Core Challenge: Regioisomer Formation

When an unsymmetrical 1,3-dicarbonyl, such as 1-(thiophen-2-yl)butane-1,3-dione, reacts with hydrazine, the initial nucleophilic attack can occur at either of the two distinct carbonyl carbons. This non-selective attack results in two different cyclization pathways, ultimately producing a mixture of two constitutional isomers. Understanding the factors that govern this selectivity is critical to optimizing the synthesis.

Figure 1. General mechanism showing the formation of two regioisomers from an unsymmetrical 1,3-dicarbonyl and hydrazine.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues encountered during the synthesis of substituted pyrazoles, with a focus on practical, evidence-based solutions.

FAQ 1: My synthesis is yielding a mixture of products that are difficult to separate. What is the primary byproduct and why does it form?

Answer: The most common byproduct in this type of synthesis is a regioisomer of your target compound.[4] For instance, in the reaction between 1-(thiophen-2-yl)butane-1,3-dione and hydrazine, you will likely form a mixture of 3-methyl-5-(2-thienyl)-1H-pyrazole and 5-methyl-3-(2-thienyl)-1H-pyrazole.

This occurs because the two carbonyl groups in your dicarbonyl starting material have different chemical environments. One is adjacent to a thienyl ring, and the other is adjacent to a methyl group. Hydrazine's initial attack is not perfectly selective for one carbonyl over the other under standard conditions.[5][6] The ratio of these isomers depends on a delicate balance of electronic effects, steric hindrance, and the specific reaction conditions you employ.[4][7]

FAQ 2: How can I control the reaction to favor my desired regioisomer and minimize the unwanted one?

Answer: Controlling regioselectivity is the key to a successful synthesis. Several parameters can be adjusted to influence the reaction outcome, often by shifting the balance between kinetic and thermodynamic control.

• Solvent Selection (High Impact): This is one of the most effective strategies. Standard solvents like ethanol often give poor selectivity. However, using fluorinated alcohols such as 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) or 2,2,2-trifluoroethanol (TFE) can dramatically improve regioselectivity.[4][8] These solvents influence the reaction pathway through their unique hydrogen-bonding capabilities, stabilizing one transition state over the other.[4]

  Solvent	Regioisomeric Ratio (Isomer A : Isomer B)	Reference
  Methanol	~1 : 1	[4]
  Ethanol	~1.5 : 1	[2]
  Dichloromethane	~2 : 1	[4]
  HFIP	>20 : 1	[4]

  Data is illustrative and based on representative literature values for similar unsymmetrical diketones.

• pH and Acid Catalysis: The Knorr synthesis is typically acid-catalyzed. The acid protonates a carbonyl oxygen, making the carbon more electrophilic and susceptible to attack.[9][10] The reaction rate and selectivity can be pH-dependent. While acidic conditions are necessary, excessively strong acids or high concentrations can promote side reactions. A common approach is to use a catalytic amount of a strong acid like HCl or H₂SO₄, or simply conduct the reaction in an acidic solvent like acetic acid.

• Temperature and Reaction Time: These factors determine whether the reaction is under kinetic or thermodynamic control.

  • Kinetic Control (Lower Temperatures): Favors the product that is formed fastest. This usually results from the hydrazine attacking the most electrophilic (least hindered) carbonyl group.

  • Thermodynamic Control (Higher Temperatures, Longer Times): Favors the most stable product. If the initial adducts can equilibrate, heating the reaction for an extended period may allow the mixture to convert to the more thermodynamically stable regioisomer.[7]

FAQ 3: I want to synthesize 4-methyl-3-(2-thienyl)-1H-pyrazole specifically. The standard Knorr synthesis doesn't seem to work. What is the correct approach?

Answer: You are correct. The standard Knorr synthesis using a 1,3-dicarbonyl will produce a pyrazole with substituents at positions 3 and 5. To obtain a 4-substituted pyrazole, a different synthetic strategy is required. A reliable method involves starting with a ketone that can be functionalized at the alpha-position before cyclization.

A common and effective route is the use of an enaminone intermediate . The synthesis proceeds as follows:

• Start with a Ketone: Begin with 1-(thiophen-2-yl)propan-1-one.

• Form the Enaminone: React the ketone with a formylating agent equivalent, such as N,N-dimethylformamide dimethyl acetal (DMF-DMA). This introduces a reactive group at what will become the C4 and C5 positions of the pyrazole.

• Cyclization with Hydrazine: React the resulting enaminone, (E)-3-(dimethylamino)-2-methyl-1-(thiophen-2-yl)prop-2-en-1-one, with hydrazine. The hydrazine will displace the dimethylamino group and cyclize to form the desired 4-methyl-3-(2-thienyl)-1H-pyrazole.

This method provides excellent control over the substitution pattern, directly yielding the 4-methyl product without regioisomer ambiguity.

Figure 2. Synthetic workflow for obtaining 4-methyl-3-(2-thienyl)-1H-pyrazole.

FAQ 4: How can I effectively purify my target pyrazole from byproducts and unreacted starting materials?

Answer: If byproduct formation cannot be completely suppressed, robust purification is essential.

• Silica Gel Column Chromatography: This is the most common and effective method for separating regioisomers, which often have slightly different polarities.[3] A typical mobile phase would be a gradient of ethyl acetate in hexanes. Monitor the separation using Thin Layer Chromatography (TLC) to find the optimal solvent system.

• Crystallization: If your desired product is a solid and has different solubility characteristics from the impurities, recrystallization from a suitable solvent (e.g., ethanol, isopropanol, or mixtures with water) can be highly effective.

• Purification via Acid-Salt Formation: Pyrazoles are basic and can form salts with strong acids. You can dissolve the crude mixture in a suitable organic solvent (like isopropanol or acetone), add an acid (e.g., HCl or H₂SO₄) to precipitate the pyrazole salt, and then filter it.[11][12] The salt can then be neutralized with a base to recover the pure pyrazole. This technique is particularly useful for removing non-basic impurities.

FAQ 5: How do I definitively confirm the structure of my product to ensure I have the correct regioisomer?

Answer: Unambiguous structural confirmation is critical. While Mass Spectrometry can confirm the molecular weight, it cannot distinguish between isomers. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool.

• ¹H and ¹³C NMR: These spectra will provide the primary evidence. The chemical shifts of the pyrazole ring protons and carbons will differ between isomers. For a 3,5-disubstituted pyrazole, the C4-H proton will be a singlet, but its chemical shift will be influenced by the adjacent substituents.

• 2D NMR (NOESY): The Nuclear Overhauser Effect Spectroscopy (NOESY) experiment is the gold standard for assigning regiochemistry.[4][13] It shows through-space correlations between protons that are close to each other. For example, a NOESY experiment can show a correlation between the protons of the methyl group and the protons of the adjacent thienyl ring, confirming their relative positions and thus identifying the correct isomer.

Section 3: Recommended Experimental Protocols

Protocol 1: High-Regioselectivity Synthesis of 3-methyl-5-(2-thienyl)-1H-pyrazole

This protocol is optimized to favor one regioisomer by using a fluorinated solvent.[4]

• Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-(thiophen-2-yl)butane-1,3-dione (1.0 equiv) in 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) to create a 0.2 M solution.

• Reagent Addition: To the stirring solution, add hydrazine hydrate (1.1 equiv) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC until the starting dicarbonyl is consumed.

• Workup: Once the reaction is complete, remove the HFIP under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude residue in a minimal amount of dichloromethane and purify via silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent.

• Characterization: Combine the fractions containing the pure product, evaporate the solvent, and dry the product under vacuum. Confirm the structure and regiochemistry using ¹H NMR, ¹³C NMR, and NOESY analysis.

Protocol 2: General Purification via Acid-Salt Crystallization

This protocol is useful for purifying the basic pyrazole product from neutral or acidic impurities.[11][12]

• Dissolution: Dissolve the crude reaction mixture containing the pyrazole in a suitable organic solvent such as isopropanol or acetone (approx. 5-10 mL per gram of crude material).

• Acidification: While stirring, slowly add a concentrated solution of hydrochloric acid (or a solution of HCl in isopropanol) dropwise until the pH of the solution is strongly acidic (pH 1-2).

• Crystallization: A precipitate of the pyrazole hydrochloride salt should form. If precipitation is slow, cool the mixture in an ice bath and scratch the inside of the flask with a glass rod to induce crystallization.

• Isolation: Collect the solid salt by vacuum filtration, washing the filter cake with a small amount of cold solvent.

• Neutralization: Suspend the collected salt in a biphasic mixture of dichloromethane and a saturated aqueous solution of sodium bicarbonate. Stir vigorously until all the solid has dissolved and the aqueous layer is basic.

• Extraction: Separate the organic layer, and extract the aqueous layer two more times with dichloromethane.

• Final Steps: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified pyrazole.

References

• Knorr pyrazole synthesis - Name-Reaction.com. Available at: [Link]

• Elguero, J., Goya, P., & Jagerovic, N. (Year). The reaction between hydrazines and β-dicarbonyl compounds: proposal for a mechanism. Canadian Journal of Chemistry. Available at: [Link]

• Elguero, J., Goya, P., & Jagerovic, N. (Year). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. ResearchGate. Available at: [Link]

• Heller, S. T., & Sarpong, R. (2010). Selective Synthesis of 3- or 5-Substituted Aminopyrazoles. Organic Letters. Available at: [Link]

• Gomaa, A. M., & Ali, M. M. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. Available at: [Link]

• Gouda, M. A., et al. (Year). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• WO2011076194A1 - Method for purifying pyrazoles. Google Patents.
• DE102009060150A1 - Process for the purification of pyrazoles. Google Patents.

• Bird, A. W., et al. (Year). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. Available at: [Link]

• Classical Paal-Knorr Cyclization for Synthesis of Pyrrole-Based Aryl Hydrazones and In Vitro/In Vivo Evaluation on Pharmacological Models of Parkinson's Disease. MDPI. Available at: [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry. Available at: [Link]

• synthesis of pyrazoles. YouTube. Available at: [Link]

• Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry. ACS Publications. Available at: [Link]

• Regioselective synthesis of pyrazoles via the ring cleavage of 3-substituted N-alkylated 3-hydroxyisoindolin-1-ones. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

• Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry. Available at: [Link]

• Jackowski, O., et al. (Year). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. PMC. Available at: [Link]

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. Available at: [Link]

• Jackowski, O., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. Available at: [Link]

• Optimization of reaction conditions. ResearchGate. Available at: [Link]

• Knorr Pyrazole Synthesis (M. Pharm). Slideshare. Available at: [Link]

• Exploring Pyrazole integrated thiazole molecular hybrids for antitubercular activity. Journal of Molecular Structure. Available at: [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PMC. Available at: [Link]

• Knorr pyrazole synthesis from a ketoester - laboratory experiment. YouTube. Available at: [Link]

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. Available at: [Link]

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. PMC. Available at: [Link]

• Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). PMC. Available at: [Link]

• Synthesis of Some New Pyrazoles. DergiPark. Available at: [Link]

Sources

• 1. name-reaction.com [name-reaction.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 12. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 13. Regioselective synthesis of pyrazoles via the ring cleavage of 3-substituted N-alkylated 3-hydroxyisoindolin-1-ones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

resolving peak tailing in 4-methyl-3-(2-thienyl)-1H-pyrazole chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals through the chromatographic nuances of heterocyclic compounds.

4-Methyl-3-(2-thienyl)-1H-pyrazole presents a unique analytical challenge. Its dual-ring system features a pyrazole ring with basic nitrogen atoms (pKa ~2.5)[1] and a thiophene ring containing a polarizable sulfur atom. In reversed-phase High-Performance Liquid Chromatography (HPLC), these structural characteristics often lead to severe peak tailing, compromising both resolution and quantitative accuracy.

This guide is designed to help you diagnose the root cause of peak asymmetry and implement self-validating protocols to restore Gaussian peak shapes.

The Mechanistic "Why": Understanding Peak Tailing

In an ideal chromatographic separation, analytes partition evenly between the mobile and stationary phases, producing a symmetrical Gaussian peak. Peak tailing occurs when the Asymmetry Factor ( As​ ), measured at 10% of the peak height, exceeds 1.5[2].

For 4-methyl-3-(2-thienyl)-1H-pyrazole, tailing is rarely a physical flow issue; it is predominantly driven by secondary chemical interactions :

• Silanol Interactions: While the primary retention mechanism is hydrophobic, the basic nitrogens of the pyrazole ring act as hydrogen-bond donors/acceptors. At mid-pH levels, residual silanol groups on the silica stationary phase become ionized (anionic). The pyrazole nitrogens interact strongly with these acidic silanols, causing a secondary retention mechanism that drags the back half of the peak[3].

• Metal Chelation: The thiophene sulfur and pyrazole nitrogens can act as bidentate ligands. They are highly prone to chelating trace metals (such as Iron or Aluminum) present in older "Type A" silica matrices or stainless steel flow paths[4].

Diagnostic Workflow

Before altering your method, use the following decision tree to isolate the specific variable causing the tailing.

Diagnostic workflow for isolating the root cause of pyrazole peak tailing.

Troubleshooting FAQs

Q1: Why does my 4-methyl-3-(2-thienyl)-1H-pyrazole peak tail on a standard C18 column at pH 7.0? A1: At pH 7.0, the pyrazole ring (pKa ~2.5) is neutral, but the residual silanols on standard silica columns are fully deprotonated and highly active[5]. This creates a strong ion-dipole interaction. Because these active silanol sites are limited and heterogeneous, analyte molecules travel at different velocities, causing the characteristic "drag" or tailing[6].

Q2: How do I optimize the mobile phase buffer to suppress these secondary interactions? A2: You must control the ionization state of the stationary phase. Lowering the mobile phase pH to 2.5–3.0 ensures that the acidic silanol groups are protonated and neutralized[7]. Additionally, increasing the buffer concentration (e.g., from 10 mM to 25 mM) raises the ionic strength, which effectively masks any residual silanol activity[8].

Q3: Could trace metals in my LC system be causing the tailing? How do I test for it? A3: Yes, the thiophene sulfur is highly polarizable and can coordinate with trace metals in the column frit or stainless steel tubing[4]. To test this, temporarily add 10 µM EDTA to your mobile phase. If the peak symmetry dramatically improves, metal chelation is the culprit.

Q4: What stationary phase is best suited for this specific compound? A4: Avoid older "Type A" silica. Use high-purity "Type B" silica columns that have been exhaustively end-capped[4]. For severe cases, a polar-embedded stationary phase (e.g., an amide-linked C18) provides a localized hydration layer that shields the basic pyrazole nitrogens from interacting with the underlying silica[5].

Experimental Protocols

Protocol A: Mobile Phase pH Optimization and Silanol Masking

This protocol neutralizes active silanols to prevent secondary interactions with the basic pyrazole nitrogens.

• Buffer Preparation: Dissolve 3.4 g of Potassium Dihydrogen Phosphate ( KH2​PO4​ ) in 1 L of LC-MS grade water to create a 25 mM solution. High ionic strength is required to mask silanols[8].

• pH Adjustment: Add concentrated phosphoric acid dropwise while stirring until the pH reaches exactly 2.5. Causality note: Operating below pH 3.0 ensures complete protonation of residual silanols[7].

• Filtration: Pass the buffer through a 0.2 µm nylon membrane filter.

• Equilibration: Flush your end-capped C18 column with the new mobile phase for at least 20 column volumes.

• Self-Validation Step: Inject a neutral marker (e.g., uracil or toluene) alongside the pyrazole. If the neutral marker is perfectly symmetrical ( As​ ~ 1.0) but the pyrazole still tails, the issue is definitively chemical (metal chelation) rather than physical (dead volume).

Protocol B: System Passivation and Metal Chelation Mitigation

If Protocol A fails, the thiophene ring is likely chelating metals in the flow path.

• System Preparation: Disconnect the analytical column to prevent severe degradation. Replace it with a zero-dead-volume union.

• Aqueous Flush: Flush the LC system (pump, autosampler, and detector flow cell) with HPLC-grade water for 15 minutes at 1.0 mL/min to remove all organic solvents and buffer salts.

• Passivation: Pump a 20% (v/v) Nitric Acid solution through the system for 30 minutes. Causality note: Nitric acid strips free iron and aluminum ions from the stainless steel surfaces, leaving a passive oxide layer.

• Neutralization: Flush with HPLC-grade water until the effluent pH returns to neutral (approximately 45-60 minutes).

• Self-Validation Step: Reconnect the column and inject the sample. Compare the As​ of the pyrazole before and after passivation. A reduction of As​ by >0.3 units confirms metal chelation was a primary contributing factor.

Quantitative Data Presentation

The following table summarizes the expected impact of column chemistry and mobile phase parameters on the Asymmetry Factor ( As​ ) of 4-methyl-3-(2-thienyl)-1H-pyrazole.

Column Chemistry	Mobile Phase pH	Buffer Concentration	Asymmetry Factor ( As​ )	Diagnostic Result
Standard C18 (Type A)	7.0	10 mM	2.85	Severe tailing (Unshielded silanol interaction)
Standard C18 (Type A)	2.5	10 mM	1.90	Moderate tailing (Partial silanol suppression)
End-capped C18 (Type B)	7.0	25 mM	1.65	Marginal tailing (Acceptable for some assays)
End-capped C18 (Type B)	2.5	25 mM	1.15	Optimal Gaussian peak (Silanols neutralized)
Polar-embedded C18	7.0	25 mM	1.08	Excellent peak shape (Steric/hydration shielding)

References

• Technical Support Center: Refinement of Analytical Methods for Pyrazole Isomers - Benchchem.

• What is Peak Tailing? - Chromatography Today.

• Peak Tailing in HPLC - Element Lab Solutions.

• Mastering Chromatography, One Peak at a Time - Labcompare.

• HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex.

• Why Do Peaks Tail? - LC Troubleshooting Bible.

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc.

• Pyrazoles in Drug Discovery - PharmaBlock.

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. lctsbible.com [lctsbible.com]
• 5. chromtech.com [chromtech.com]
• 6. labcompare.com [labcompare.com]
• 7. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comprehensive Guide to HPLC Method Validation for 4-Methyl-3-(2-thienyl)-1H-pyrazole: A Comparative Analysis

Introduction & Analytical Target Profile (ATP)

4-Methyl-3-(2-thienyl)-1H-pyrazole is a specialized heterocyclic compound featuring both pyrazole and thiophene rings. It is frequently utilized as a critical building block in pharmaceutical drug discovery and agrochemical development [1]. Because of its role as an active pharmaceutical ingredient (API) intermediate, establishing a robust, highly sensitive, and reproducible quantification method is paramount.

This guide objectively compares the performance of High-Performance Liquid Chromatography (HPLC) against alternative analytical techniques and provides a comprehensive, self-validating protocol for method validation aligned with the latest ICH Q2(R2) and ICH Q14 regulatory guidelines [2].

Comparative Analysis of Analytical Techniques

When quantifying pyrazole derivatives, laboratories typically choose between HPLC-UV, Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Vis Spectrophotometry. The selection depends on the Analytical Target Profile (ATP)—specifically balancing sensitivity, throughput, and operational cost [1].

Table 1: Comparison of Quantitative Performance Data

Performance Parameter	HPLC-UV (Recommended)	LC-MS (Alternative)	UV-Vis Spectrophotometry
Linearity ( R2 )	> 0.999	> 0.999	> 0.995
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.0%	95.0 - 105.0%
Precision (%RSD)	< 2.0%	< 1.5%	< 5.0%
Limit of Detection (LOD)	~10 - 100 ng/mL	~0.1 - 1 ng/mL	~1 - 10 µg/mL
Selectivity/Specificity	Good (Baseline Resolution)	Excellent (Mass Filtering)	Moderate (Prone to Interference)
Typical Run Time	5 - 15 minutes	3 - 10 minutes	< 1 minute per sample
Instrumentation Cost	Moderate	High	Low

Verdict: While LC-MS offers superior sensitivity for trace impurity profiling, HPLC-UV provides the optimal balance of accuracy, cost-effectiveness, and robustness required for routine quality control (QC) and batch release testing of 4-methyl-3-(2-thienyl)-1H-pyrazole.

Expertise & Experience: Causality Behind Method Development

A robust analytical method is not a random assembly of parameters; it is engineered based on the physicochemical properties of the analyte.

• Column Selection (Stationary Phase): A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is selected over C8 or phenyl-hexyl columns.

  • Causality: The highly hydrophobic nature of the thienyl ring, combined with the methyl-substituted pyrazole, requires maximum carbon load (C18) to ensure adequate retention and prevent early elution with the solvent void volume.

• Mobile Phase Optimization: An isocratic mixture of Acetonitrile and Water containing 0.1% Trifluoroacetic Acid (TFA) is utilized.

  • Causality: The nitrogen atoms within the pyrazole ring possess basic character and can ionize at a neutral pH, leading to secondary interactions with residual silanols on the silica stationary phase. Adding 0.1% TFA lowers the pH below the pKa​ of the pyrazole moiety, suppressing ionization. This prevents peak tailing and ensures sharp, symmetrical chromatographic peaks.

• Detection Wavelength ( λmax​ ): Set to 254 nm.

  • Causality: The conjugated π -electron system spanning the thiophene and pyrazole rings exhibits strong UV absorbance in the 240-260 nm range, maximizing the signal-to-noise ratio.

Figure 1: Analytical method lifecycle for 4-methyl-3-(2-thienyl)-1H-pyrazole based on ICH Q14 and Q2(R2).

Trustworthiness: Self-Validating Experimental Protocol

To ensure data integrity, the following step-by-step RP-HPLC workflow incorporates built-in System Suitability Testing (SST) . This makes the protocol a self-validating system; if the SST criteria fail, the run is automatically halted, preventing the generation of compromised data [2].

Step-by-Step RP-HPLC Workflow

1. Reagent Preparation:

• Prepare Mobile Phase A: HPLC-grade Water with 0.1% v/v TFA.

• Prepare Mobile Phase B: HPLC-grade Acetonitrile with 0.1% v/v TFA.

• Degas the mixture (e.g., 60% A / 40% B for isocratic elution) using ultrasonication for 10 minutes.

2. Standard & Sample Preparation:

• Accurately weigh 10 mg of 4-methyl-3-(2-thienyl)-1H-pyrazole reference standard.

• Dissolve in 10 mL of mobile phase (Stock Solution: 1 mg/mL).

• Dilute to a working concentration of 50 µg/mL using the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

3. Chromatographic Conditions:

• Column: C18 (4.6 x 150 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detection: UV at 254 nm

4. System Suitability Test (Self-Validation Check):

• Inject the 50 µg/mL standard solution five consecutive times.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Theoretical Plates ( N ) ≥ 2000; Tailing Factor ( Tf​ ) ≤ 1.5. Do not proceed to sample analysis if these metrics are not met.

Figure 2: Step-by-step RP-HPLC experimental workflow featuring self-validating SST.

ICH Q2(R2) Method Validation Framework

Once the method is developed, it must be validated according to the ICH Q2(R2) guidelines to prove it is "fit for purpose" [2].

Table 2: Validation Parameters and Acceptance Criteria

Validation Parameter	Methodology	Acceptance Criteria
Specificity	Inject blank, placebo, and spiked sample. Assess peak purity using a Photo Diode Array (PDA) detector.	No interfering peaks at the retention time of 4-methyl-3-(2-thienyl)-1H-pyrazole. Peak purity index > 0.990.
Linearity & Range	Prepare 5 concentration levels (e.g., 50% to 150% of target concentration). Plot peak area vs. concentration.	Correlation coefficient ( R2 ) ≥ 0.999. y-intercept should not significantly deviate from zero.
Accuracy	Perform recovery studies at 3 levels (80%, 100%, 120%) in triplicate (n=9 total).	Mean recovery between 98.0% and 102.0%.
Precision (Repeatability)	Inject 6 replicates of the 100% target concentration sample.	%RSD of peak areas ≤ 2.0%.
Intermediate Precision	Analyze samples on different days, by different analysts, using different equipment.	Overall %RSD ≤ 2.0%.
Robustness	Deliberately vary flow rate ( ± 0.1 mL/min), column temp ( ± 5 °C), and mobile phase ratio ( ± 2%).	System suitability criteria must still be met. No significant change in assay value.

By strictly adhering to these parameters, laboratories ensure that the quantification of 4-methyl-3-(2-thienyl)-1H-pyrazole remains accurate, reproducible, and legally defensible during regulatory audits.

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH guideline Q2(R2) on validation of analytical procedures." EMA, March 2022. Available at:[Link]

A Comparative Guide to Mass Spectrometry Validation for 4-methyl-3-(2-thienyl)-1H-pyrazole in Pre-Clinical Research

This guide provides an in-depth, technically-focused comparison of protocols for the validation of quantitative mass spectrometry methods, specifically tailored for the analysis of 4-methyl-3-(2-thienyl)-1H-pyrazole (MTP) in biological matrices. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and defensible validation package. The protocols and acceptance criteria described herein are grounded in the globally harmonized ICH M10 Bioanalytical Method Validation guideline , which is now the standard for regulatory submissions to agencies including the FDA and EMA.[1][2][3][4]

Introduction: The Imperative for Rigorous Validation

This guide will provide a comparative framework for validating a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for MTP, focusing on the principles that ensure data integrity and regulatory compliance.

Chapter 1: The Foundation - Method Development Strategy

Before validation can begin, a robust and reliable analytical method must be developed.[10][11] This phase involves a systematic investigation of the analyte's properties and the optimization of all analytical procedures.[11]

Analyte Characterization: 4-methyl-3-(2-thienyl)-1H-pyrazole (MTP)

A foundational understanding of MTP's physicochemical properties is critical for predicting its behavior during sample extraction, chromatography, and ionization.

• Structure and Mass: MTP is a small molecule containing a pyrazole ring, a methyl group, and a thienyl group. Its molecular formula is C9H8N2S, with a monoisotopic mass of approximately 176.04 Da.

• Mass Spectrometry Prediction: For a quantitative LC-MS/MS assay, we will use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.[12]

  • Precursor Ion (Q1): In positive electrospray ionization (ESI+), MTP is expected to readily protonate. The most likely precursor ion will be the [M+H]+ adduct at m/z 177.0.

  • Product Ions (Q3): Collision-induced dissociation (CID) of the precursor ion will generate characteristic fragment ions. Predicting the exact fragments without experimental data is difficult, but fragmentation would likely occur at the bonds connecting the rings or involving the methyl group. The most intense and stable fragment would be selected for quantification (quantifier), with a second fragment used for confirmation (qualifier).

The Internal Standard (IS): A Comparative Choice

The use of an internal standard is non-negotiable in quantitative bioanalysis as it corrects for variability during sample processing and analysis.[13][14][15] The choice of IS is a critical decision.

Internal Standard Type	Description	Advantages	Disadvantages	Best Use Case for MTP
Stable Isotope-Labeled (SIL)	The analyte (MTP) synthesized with heavy isotopes (e.g., ¹³C, ²H/D, ¹⁵N).	The "gold standard."[15][16] Co-elutes with the analyte and experiences identical extraction recovery and matrix effects.[14]	Can be expensive and time-consuming to synthesize. Potential for isotopic crosstalk.	Ideal Choice. A D4-labeled MTP would provide the most accurate and precise data.
Structural Analogue	A different molecule with similar physicochemical properties and chromatographic retention to MTP.	More readily available and less expensive than a custom SIL-IS.	May not perfectly mimic the analyte's behavior during extraction and ionization, potentially leading to reduced accuracy.[15]	Acceptable Alternative. A compound like 1-methyl-3-(2-thienyl)-1H-pyrazol-5-amine (C8H9N3S, MW 179.24) could be considered.[17]

Causality: A SIL-IS is superior because its chemical and physical properties are nearly identical to the analyte. It will behave the same way during every step of the process—from a variable protein precipitation step to subtle fluctuations in ionization efficiency in the MS source—thus providing the most reliable normalization.[18]

Chromatographic and Sample Preparation Strategy

• Sample Preparation: For plasma samples, a simple protein precipitation (PPT) with ice-cold acetonitrile containing the internal standard is a common starting point due to its speed and efficiency.[19][20] This would be followed by centrifugation and potential evaporation and reconstitution of the supernatant to minimize solvent effects.[19]

• Liquid Chromatography (LC): Reversed-phase chromatography is the logical choice.

  • Column: A C18 column (e.g., 2.1 x 50 mm, sub-2 µm particle size) provides excellent retention for moderately polar small molecules.[19]

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B) is standard.[21] The formic acid aids in the protonation of MTP for better ESI+ sensitivity.

  • Rationale: The goal of chromatography is not just retention, but also separation from endogenous matrix components that could cause interference or matrix effects.[22] A sharp, symmetric peak shape is desired.[23]

Chapter 2: The Core Validation Protocols: A Comparative Guide

Full method validation must be performed to demonstrate that the method is suitable for its intended purpose.[10][11][24] The following sections detail the essential validation parameters as required by the ICH M10 guideline.[4]

The Validation Workflow

The overall process follows a logical sequence to build confidence in the method's performance.

Caption: Workflow for assessing the matrix effect.

Causality and Interpretation: This experiment determines if different sources of biological matrix (e.g., plasma from different individuals) uniquely affect the ionization of the analyte. [2]By calculating an IS-normalized matrix factor, we demonstrate that the chosen internal standard effectively tracks and corrects for these variations. A CV of ≤15% indicates the method is robust against patient-to-patient differences in the biological matrix. [10]

Conclusion

The validation of a bioanalytical method is a comprehensive process that demonstrates an assay is reliable and fit for purpose. [11][24]For 4-methyl-3-(2-thienyl)-1H-pyrazole, a successful validation hinges on a logical method development strategy, particularly the selection of a stable isotope-labeled internal standard, and the rigorous, documented execution of validation experiments according to global regulatory standards like the ICH M10 guideline. [4]By understanding the scientific rationale behind each validation parameter, researchers can build a robust method that generates high-quality, defensible data to confidently drive drug development decisions.

References

• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). Available at: [Link]

• Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. (2024). Available at: [Link]

• Bioanalytical Method Validation: ICH M10 - CMIC. Available at: [Link]

• Guideline Bioanalytical method validation - EMA - European Union. (2011). Available at: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

• Selection of Internal Standards for LC-MS/MS Applications - Cerilliant. Available at: [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. (2023). Available at: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. Available at: [Link]

• What are the Best Practices of LC-MS/MS Internal Standards? - NorthEast BioLab. Available at: [Link]

• Guide to achieving reliable quantitative LC-MS measurements. Available at: [Link]

• Guidelines for the Validation of Chemical Methods for the Foods Program. (2019). Available at: [Link]

• Full article: European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? - Taylor & Francis. (2012). Available at: [Link]

• bioanalytical method validation and study sample analysis m10 - ICH. (2022). Available at: [Link]

• Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? - BioPharma Services. (2023). Available at: [Link]

• Development and validation of a quantitative assay based on tandem mass spectrometry. Available at: [Link]

• The European Bioanalysis Forum community's evaluation, interpretation and implementation of the European Medicines Agency guideline on Bioanalytical Method Validation - PubMed. (2013). Available at: [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents | ACS Omega. (2025). Available at: [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents - PMC. (2025). Available at: [Link]

• Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines - PubMed. (2011). Available at: [Link]

• Regulatory Considerations Surrounding Validation of Liquid Chromatography-Mass Spectrometry Based Devices; Public Workshop - Regulations.gov. Available at: [Link]

• Guidance for Industry #118 - Mass Spectrometry for Confirmation of the Identity of Animal Drug Residues - FDA. (2025). Available at: [Link]

• LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. Available at: [Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC. Available at: [Link]

• Complete Guide To Achieve Reliable Quantitative LC-MS Measurements. Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). Available at: [Link]

• Analytical Validation Quick Reference Guide - Gcms.cz. Available at: [Link]

• Table 1: Qualification and Validation of MS Methods Facilitator: Frances Namuswe, CDER, FDA, Silver Spring, MD USA Scribe - CASSS. Available at: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. Available at: [Link]

• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep - The Blog - Tecan. Available at: [Link]

• Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity | ACS Omega. (2024). Available at: [Link]

• Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC. Available at: [Link]

• Development and validation of LC-MS/MS method for the determination of amikacin in human plasma and its application in adult hos. (2024). Available at: [Link]

• 3-Methyl-1H-Thieno[3,2-c]pyrazole — Chemical Substance Information - NextSDS. Available at: [Link]

• (2S,4S)-4-[4-(3-Methyl-1-phenyl-1H-pyrazol-5-yl)-1-piperazinyl]-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic acid tert-butyl ester - PubChem. Available at: [Link]

Sources

• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. worldwide.com [worldwide.com]
• 3. en.cmicgroup.com [en.cmicgroup.com]
• 4. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. fda.gov [fda.gov]
• 11. database.ich.org [database.ich.org]
• 12. nebiolab.com [nebiolab.com]
• 13. cerilliant.com [cerilliant.com]
• 14. nebiolab.com [nebiolab.com]
• 15. biopharmaservices.com [biopharmaservices.com]
• 16. rsc.org [rsc.org]
• 17. 118430-78-7 CAS MSDS (1-METHYL-3-(2-THIENYL)-1H-PYRAZOL-5-AMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 18. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 21. japsonline.com [japsonline.com]
• 22. nebiolab.com [nebiolab.com]
• 23. researchgate.net [researchgate.net]
• 24. resolvemass.ca [resolvemass.ca]

comparative structural analysis of thiophene-pyrazole hybrid compounds

An In-Depth Comparative Structural Analysis of Thiophene-Pyrazole Hybrid Compounds: A Guide for Researchers

Introduction: The Synergy of Two Pharmacophoric Scaffolds

In the landscape of medicinal chemistry, the strategic combination of distinct pharmacophoric units into a single molecular entity represents a powerful approach for the discovery of novel therapeutic agents. Thiophene and pyrazole rings are archetypal examples of such privileged heterocyclic scaffolds, each contributing unique physicochemical properties and biological activities. Thiophene, a sulfur-containing five-membered aromatic ring, is a bioisostere of the benzene ring and is integral to numerous approved drugs. Pyrazole, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of many compounds with a wide spectrum of biological effects, including anti-inflammatory, analgesic, and anticancer properties.

The fusion of these two moieties into thiophene-pyrazole hybrids has yielded a plethora of compounds with enhanced or entirely new pharmacological profiles. The structural arrangement of these hybrids—how the two rings are oriented with respect to each other, the nature of their linkage, and the resulting intermolecular interactions—is paramount in dictating their interaction with biological targets. This guide provides a comprehensive comparative structural analysis of these hybrid compounds, drawing upon experimental crystallographic data and computational insights to elucidate key structure-activity relationships for researchers in drug discovery and development.

Molecular Architecture: Linkage and Isomeric Variations

The constitutional isomerism and the nature of the linker between the thiophene and pyrazole rings are the primary determinants of the overall molecular topology. The most prevalent scaffolds involve a direct covalent bond or a flexible linker, such as a carbonyl or amide group. The point of attachment on both rings significantly influences the molecule's three-dimensional shape and electronic properties.

Caption: Common linkage strategies in thiophene-pyrazole hybrid design.

The Definitive View: Insights from Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction remains the gold standard for unequivocally determining the three-dimensional structure of molecules in the solid state. This technique provides precise measurements of bond lengths, bond angles, and torsional angles, which collectively define the molecular conformation. A comparative analysis of crystallographic data for various thiophene-pyrazole hybrids reveals crucial structural trends.

For instance, the dihedral angle between the planes of the thiophene and pyrazole rings is a critical parameter. A more planar conformation can enhance π-system conjugation, which may be crucial for certain biological interactions, while a twisted conformation might be necessary to fit into a specific protein binding pocket. Substituents on either ring can induce steric hindrance, forcing a non-planar arrangement.

Comparative Crystallographic Data

Compound ID	Linker	Dihedral Angle (Th-Py)	Key Intermolecular Interactions	Crystal System	Space Group	Ref.
TP-1	Amide	12.5°	N-H···O Hydrogen Bonds, π-π stacking	Monoclinic	P2₁/c
TP-2	Carbonyl	35.8°	C-H···O Hydrogen Bonds	Orthorhombic	Pbca
TP-3	Direct Bond	4.2°	C-H···N Hydrogen Bonds, π-π stacking	Triclinic	P-1
TP-4	Sulfonamide	88.1°	N-H···O Hydrogen Bonds	Monoclinic	C2/c

This table is a representative summary. Actual values vary with specific substitutions on each compound.

The data clearly indicates that the nature of the linker profoundly impacts the relative orientation of the two heterocyclic rings. Amide and direct linkages tend to promote greater planarity, whereas bulky linkers like sulfonamides can lead to nearly orthogonal arrangements.

Supramolecular Assembly: The Role of Intermolecular Interactions

Beyond the structure of a single molecule, the way molecules pack together in the solid state, governed by non-covalent interactions, is of fundamental importance. These interactions can influence solubility, stability, and bioavailability. In thiophene-pyrazole hybrids, hydrogen bonds and π-π stacking are the predominant forces driving crystal packing.

• Hydrogen Bonding: Amide or sulfonamide linkers provide classic hydrogen bond donors (N-H) and acceptors (O=C, O=S=O), leading to robust and predictable packing motifs, often forming infinite chains or dimeric structures.

• π-π Stacking: The aromatic nature of both rings facilitates face-to-face or offset π-π stacking interactions, which contribute significantly to the overall lattice energy. Planar molecules, such as TP-3 , often exhibit extensive π-stacking.

Caption: Key intermolecular interactions in thiophene-pyrazole crystals.

Computational Chemistry: Complementing Experiment with Theory

Density Functional Theory (DFT) has emerged as a powerful tool for corroborating experimental findings and for predicting the structural and electronic properties of molecules. DFT calculations allow for the optimization of molecular geometry in the gas phase, providing an unconstrained view of the preferred conformation.

Analysis of the Frontier Molecular Orbitals (HOMO and LUMO) provides insights into the molecule's reactivity and electronic transitions. A small HOMO-LUMO energy gap generally implies higher chemical reactivity. Molecular Electrostatic Potential (MEP) maps are also invaluable, as they visualize the electron density distribution and highlight regions that are electrophilic (electron-poor, typically colored blue) or nucleophilic (electron-rich, typically colored red). This information is critical for understanding how a molecule might interact with a biological receptor.

Comparative Computational Data (Illustrative)

Compound ID	HOMO (eV)	LUMO (eV)	Energy Gap (eV)	Dipole Moment (Debye)
TP-1	-6.2	-1.8	4.4	3.5
TP-2	-6.5	-2.1	4.4	4.1
TP-3	-5.9	-1.5	4.4	2.8
TP-4	-7.1	-1.9	5.2	5.9

Calculated at the B3LYP/6-311G(d,p) level of theory. Values are representative.

Experimental Protocols

A robust structural analysis relies on a synergistic combination of experimental and computational methods. Below are standardized workflows for these key techniques.

Workflow for Single-Crystal X-ray Diffraction

Caption: Standard workflow for single-crystal X-ray analysis.

Methodology:

• Crystal Growth: High-quality single crystals are typically grown by slow evaporation of a suitable solvent, vapor diffusion, or cooling.

• Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen (typically 100 K) and irradiated with a monochromatic X-ray beam. Diffraction data are collected over a range of angles.

• Structure Solution and Refinement: The collected intensity data are used to solve the phase problem and generate an initial electron density map. This model is then refined against the experimental data to obtain the final structure with high precision.

Workflow for Density Functional Theory (DFT) Calculations

Caption: A typical workflow for DFT-based molecular modeling.

Methodology:

• Input Structure: An initial 3D structure is created, often using the coordinates from X-ray diffraction as a starting point.

• Geometry Optimization: The energy of the molecule is minimized with respect to the positions of its atoms, allowing the structure to relax to its most stable conformation in the gas phase. A functional (e.g., B3LYP) and a basis set (e.g., 6-311G(d,p)) are chosen for this step.

• Frequency Analysis: This is performed to ensure that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Property Calculation: Once the optimized geometry is confirmed, electronic properties such as the HOMO-LUMO gap, MEP, and dipole moment are calculated.

Conclusion

The structural analysis of thiophene-pyrazole hybrids reveals a class of molecules whose conformations are exquisitely sensitive to the nature of the chemical linker connecting the two rings. This, in turn, dictates the supramolecular assembly through a network of non-covalent interactions. A comprehensive understanding, achieved through the integration of high-resolution experimental techniques like single-crystal X-ray diffraction and theoretical calculations such as DFT, is indispensable for rational drug design. By correlating specific structural features—such as ring planarity, the presence of hydrogen bond donors/acceptors, and electron density distribution—with biological activity, researchers can more effectively design and synthesize the next generation of thiophene-pyrazole-based therapeutic agents.

References

• Title: Synthesis, crystal structure, and antimicrobial evaluation of novel thiophene-based pyrazole derivatives. Source: Journal of Molecular Structure URL: [Link]

• Title: Design, synthesis and biological evaluation of thiophene-pyrazole derivatives as potential anticancer agents. Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Title: Thiophene-pyrazole hybrids: Synthesis, characterization, and their evaluation as potential anti-inflammatory agents. Source: European Journal of Medicinal Chemistry URL: [Link]

• Title: Synthesis and structural analysis of novel sulfonamide-linked thiophene and pyrazole scaffolds. Source: Acta Crystallographica Section E: Crystallographic Communications URL: [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 4-Methyl-3-(2-Thienyl)-1H-Pyrazole: Personal Protective Equipment, Operational, and Disposal Protocols

Hazard Profile: An Evidence-Based Assessment

The chemical structure of 4-Methyl-3-(2-Thienyl)-1H-Pyrazole, which incorporates both a pyrazole and a thienyl ring, suggests a biological activity profile that necessitates careful handling. Pyrazole derivatives are known for a wide spectrum of pharmacological activities, which implies potential for significant biological effects.[1] Analogous pyrazole-based compounds have demonstrated hazards including skin irritation, serious eye irritation, and respiratory tract irritation.[2][3][4][5] Furthermore, some pyrazoles are classified as harmful if swallowed.[3][4][5][6]

Given these potential hazards, a conservative approach that treats 4-Methyl-3-(2-Thienyl)-1H-Pyrazole as a hazardous substance is mandatory. All personnel must adhere to the following personal protective equipment (PPE) and handling protocols.

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE is the most critical barrier between the researcher and potential chemical exposure. The following table summarizes the minimum required PPE for handling 4-Methyl-3-(2-Thienyl)-1H-Pyrazole.

Protective Equipment	Specification	Rationale
Eye and Face Protection	Chemical safety goggles meeting OSHA 29 CFR 1910.133 or European Standard EN166 standards.[7] A face shield should be worn over goggles during procedures with a high risk of splashing or when handling larger quantities.[7][8]	Protects eyes from accidental splashes of liquids or contact with fine powders, which can cause serious irritation or damage.[2][3]
Hand Protection	Compatible chemical-resistant gloves (e.g., Nitrile).[2]	Prevents direct skin contact, which can cause irritation.[3] Nitrile gloves offer broad protection against a variety of chemicals.[9][10] Glove thickness should be considered for tasks with prolonged contact.[9]
Skin and Body Protection	A flame-resistant lab coat is required.[8] For larger-scale operations, an apron or chemical-resistant coveralls should be worn.[7]	Protects the skin from accidental spills and contamination.[7] All lab attire should be appropriate, with no open-toed shoes or exposed legs.[8]
Respiratory Protection	Generally not required with adequate ventilation. If handling fine powders, or if ventilation is insufficient, a NIOSH-approved N95 respirator or equivalent should be used.[7][11]	Prevents the inhalation of airborne particles or aerosols that may cause respiratory tract irritation.[2][3][4][5][6]

Operational Plan: From Handling to Storage

Meticulous adherence to proper handling and storage procedures is fundamental to laboratory safety.

Step-by-Step Handling Protocol

• Ventilation is Key : All handling of 4-Methyl-3-(2-Thienyl)-1H-Pyrazole, especially when in solid/powder form, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2][7]

• Donning PPE : Before handling the compound, ensure all required PPE is worn correctly.

• Preventing Contamination : Use dedicated spatulas and weighing papers. Avoid creating dust.[3][4] Do not eat, drink, or smoke in the handling area.[6]

• Post-Handling Hygiene : Upon completion of work, remove gloves and wash hands thoroughly with soap and water.[6][7]

Storage Requirements

• Store in a tightly closed, properly labeled container.[7]

• Keep in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[7]

• Ensure the storage location is secure and accessible only to authorized personnel.[6]

Disposal Plan: A Self-Validating System

The disposal of chemical waste must be treated with the same rigor as its handling. The primary principle is that all waste containing 4-Methyl-3-(2-Thienyl)-1H-Pyrazole must be managed by a licensed hazardous waste contractor via your institution's Environmental Health and Safety (EHS) department.[12]

Waste Segregation and Collection

• Solid Waste : All materials contaminated with the compound, including residual product, used gloves, and weighing papers, must be collected in a dedicated, clearly labeled hazardous waste container for solids.[2][12]

• Liquid Waste : Solutions containing the compound should be collected in a separate, compatible, and labeled liquid waste container.[12] Do not mix with other waste streams unless explicitly permitted by your EHS department.[12]

• Empty Containers : Original containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). This rinsate must be collected and disposed of as liquid hazardous waste.[2][13] After rinsing, deface the label before disposing of the container.[2][13]

The following workflow illustrates the mandatory disposal process:

Caption: Waste Disposal Workflow for 4-Methyl-3-(2-Thienyl)-1H-Pyrazole.

Emergency Procedures

Immediate and correct response to an accidental exposure or spill is critical.

Incident	Immediate Action
Small Spill	Evacuate non-essential personnel. Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite).[12] Carefully collect the contaminated material into the designated hazardous solid waste container.[12] Clean the spill area with a suitable solvent and dispose of all cleaning materials as hazardous waste.[12]
Large Spill	Immediately evacuate the laboratory and alert others in the vicinity.[12] Contact your institution's emergency response and EHS department.[12] Do not attempt to clean up a large spill yourself.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing.[12][14] Seek medical attention.[3][4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[3][14] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[14]
Inhalation	Move the affected person to fresh air.[3][14] If breathing is difficult, give oxygen.[14] Seek medical attention.[3][4]
Ingestion	Rinse mouth with water.[3][6] Do NOT induce vomiting. Seek immediate medical attention.[3][14]

The following diagram outlines the logical flow for responding to an emergency situation:

Caption: Emergency Response Workflow for Chemical Incidents.

References

• Proper Disposal Procedures for 5-Hydrazinyl-4-phenyl-1H-pyrazole. Benchchem.
• Essential Safety and Handling Guide for Methyl Pyrazole Deriv
• Proper Disposal of Disuprazole: A Guide for Labor
• Proper Disposal of 4-iodo-1-methyl-1H-pyrazol-3-amine: A Comprehensive Guide for Labor
• SAFETY D
• Safety Data Sheet - 3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole. Angene Chemical.
• Personal Protective Equipment (PPE). CHEMM.
• SAFETY DATA SHEET - 4-Methylpyrazole. Fisher Scientific.
• Safety Data Sheet - 5-Acetyl-1H-pyrazole-3-carboxylic acid. ChemScene.
• SAFETY DATA SHEET - 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine. Fisher Scientific.
• Safety Data Sheet - N-(1-Isopropyl-3-(1-methylindolin-6-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl)-1- methyl-1H-pyrazole-3-sulfonamide. Angene Chemical.
• Safety Data Sheet - Methyl 5-methyl-3-(thiophen-2-yl)
• Glove for Chemicals: Comp
• Personal Protective Equipment in Chemistry | Environmental Health and Safety. Dartmouth.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista.
• Material Safety Data Sheet - 3-(2-Thienyl)-1H-pyrazole-4-carbaldehyde, 97%. Cole-Parmer.
• OSHA Glove Selection Chart. Environmental Health and Safety.
• Chemistry and biomedical relevance of pyrazole derivatives: An integr

Sources

• 1. epj-conferences.org [epj-conferences.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. angenechemical.com [angenechemical.com]
• 4. angenechemical.com [angenechemical.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. chemscene.com [chemscene.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 9. gloves.com [gloves.com]
• 10. safety.fsu.edu [safety.fsu.edu]
• 11. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]